2-Bromo-3-buten-1-OL

• CAS: 64623-50-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Thermochemical Properties of 2-Bromo-3-buten-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-3-buten-1-ol is a bifunctional organic molecule that holds significant potential as a versatile building block in organic synthesis. Its structure, incorporating both a reactive allylic bromide and a primary alcohol, allows for a diverse range of chemical transformations. This dual functionality makes it a valuable precursor for the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and other fine chemicals. The strategic placement of the bromine atom at the allylic position enhances its reactivity towards nucleophilic substitution, while the hydroxyl group offers a handle for esterification, etherification, or oxidation.

This technical guide provides a comprehensive overview of the known physical and thermochemical properties of 2-bromo-3-buten-1-ol. Recognizing the current scarcity of direct experimental data for this specific isomer, this document synthesizes available information for closely related isomers and analogous compounds to provide a robust framework for its characterization. Furthermore, detailed experimental protocols for the determination of these properties are presented, offering a self-validating system for researchers to ascertain these values in their own laboratories. A proposed synthetic route and methods for spectroscopic characterization are also included to provide a holistic understanding of this valuable synthetic intermediate.

Molecular Structure and Isomerism

2-Bromo-3-buten-1-ol, with the chemical formula C₄H₇BrO, possesses a stereocenter at the carbon atom bearing the bromine, meaning it can exist as a pair of enantiomers ((R)- and (S)-2-bromo-3-buten-1-ol). The presence of a double bond also introduces the possibility of geometric isomerism in related structures, though not in 2-bromo-3-buten-1-ol itself. It is crucial to consider the isomeric purity of a sample, as the physical and thermochemical properties can be influenced by the presence of other isomers, such as 3-bromo-3-buten-1-ol or 4-bromo-2-buten-1-ol.

Caption: Molecular structure of 2-bromo-3-buten-1-ol.

Physical Properties

Direct experimental data for the physical properties of 2-bromo-3-buten-1-ol (CAS 64623-50-3) are not extensively reported in the literature. However, data for its isomer, 3-bromo-3-buten-1-ol (CAS 76334-36-6), is available and can serve as a reasonable approximation. It is imperative for researchers to experimentally verify these properties for their specific sample of 2-bromo-3-buten-1-ol.

Property	Value (for 3-bromo-3-buten-1-ol)	Reference
Molecular Formula	C₄H₇BrO	[1][2]
Molecular Weight	151.00 g/mol	[1][2]
Boiling Point	64-65 °C at 9 mmHg	[3]
Density	1.522 g/mL at 25 °C	[3]
Refractive Index (nD)	1.499 at 20 °C	[3]
Appearance	Colorless liquid	[2]

Table 1: Physical properties of 3-bromo-3-buten-1-ol, an isomer of 2-bromo-3-buten-1-ol.

Thermochemical Properties

Property	Estimated Value	Notes
Standard Enthalpy of Formation (ΔfH°)	Not available	Can be estimated using group contribution methods or quantum chemical calculations.
Standard Enthalpy of Combustion (ΔcH°)	Not available	Expected to be a significant negative value, indicative of an exothermic process.

Table 2: Estimated thermochemical properties of 2-bromo-3-buten-1-ol.

Experimental Protocols for Property Determination

The following section outlines detailed, self-validating experimental protocols for the determination of the key physical and thermochemical properties of 2-bromo-3-buten-1-ol.

Determination of Boiling Point (Micro-method)

Rationale: A micro-method is preferable for determining the boiling point of a small quantity of a synthesized compound, minimizing material loss. This method relies on the principle that the vapor pressure of a liquid equals the external pressure at its boiling point.

Protocol:

• Apparatus Setup: Attach a small test tube containing 0.5-1 mL of 2-bromo-3-buten-1-ol to a thermometer using a rubber band. The bottom of the test tube should be level with the thermometer bulb.

• Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the sealed capillary tube, open end down, into the test tube containing the sample.

• Heating: Immerse the assembly in a heating bath (e.g., paraffin oil) and begin heating gently with constant stirring to ensure uniform temperature distribution.

• Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: Once a steady stream of bubbles is observed, remove the heat source. The temperature at which the liquid just begins to enter the capillary tube upon cooling is the boiling point of the substance.

• Validation: Repeat the measurement at least twice. The boiling points should agree within a narrow range (e.g., ±0.5 °C).

Determination of Density

Rationale: The density of a liquid can be accurately determined by measuring the mass of a known volume. A pycnometer or a calibrated micropipette and an analytical balance provide high precision.

Protocol:

• Pycnometer Calibration: Clean and dry a pycnometer of known volume. Weigh the empty pycnometer on an analytical balance. Fill the pycnometer with deionized water of a known temperature and weigh it again. Calculate the exact volume of the pycnometer using the known density of water at that temperature.

• Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2-bromo-3-buten-1-ol and record the temperature. Weigh the filled pycnometer.

• Calculation: Calculate the mass of the 2-bromo-3-buten-1-ol. The density is the mass of the sample divided by the calibrated volume of the pycnometer.

• Validation: Perform the measurement in triplicate to ensure reproducibility.

Determination of Refractive Index

Rationale: The refractive index is a characteristic physical property that can be measured with high precision using a refractometer. It is sensitive to temperature and the wavelength of light used.

Protocol:

• Instrument Calibration: Calibrate the refractometer using a standard liquid with a known refractive index at a specific temperature (e.g., distilled water).

• Sample Application: Place a few drops of 2-bromo-3-buten-1-ol onto the prism of the refractometer.

• Measurement: Close the prism and allow the sample to thermally equilibrate. View the scale through the eyepiece and adjust the controls to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Reading: Read the refractive index from the scale. Record the temperature at which the measurement was taken.

• Validation: Clean the prism and repeat the measurement to ensure consistency.

Caption: General experimental workflow for property determination.

Determination of Thermochemical Properties

Rationale: DSC measures the heat flow into or out of a sample as a function of temperature. It can be used to determine the melting point, purity, and enthalpy of fusion of a compound. For a volatile liquid, hermetically sealed pans are essential.

Protocol:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity standards (e.g., indium).

• Sample Preparation: Accurately weigh a small amount (1-5 mg) of 2-bromo-3-buten-1-ol into a hermetically sealable aluminum pan. Seal the pan to prevent volatilization. Prepare an empty, sealed pan as a reference.

• DSC Analysis: Place the sample and reference pans in the DSC cell. Heat the sample at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

• Data Analysis: The resulting thermogram will show a peak corresponding to the melting of the sample. The onset temperature of the peak corresponds to the melting point, and the area under the peak is proportional to the enthalpy of fusion. Purity can be estimated from the shape of the melting peak using the van't Hoff equation.

• Validation: Run the analysis with different heating rates to check for kinetic effects.

Rationale: Bomb calorimetry is used to measure the heat of combustion of a substance at constant volume. For halogen-containing compounds, a rotating bomb calorimeter is often necessary to ensure that the combustion products are in a well-defined state.

Protocol:

• Calorimeter Calibration: Calibrate the heat capacity of the calorimeter by combusting a known mass of a standard substance with a certified enthalpy of combustion (e.g., benzoic acid).

• Sample Preparation: Accurately weigh a sample of 2-bromo-3-buten-1-ol (typically encapsulated in a gelatin capsule for liquids) and place it in the sample holder within the bomb. A known length of ignition wire is connected to the electrodes, with the wire in contact with the sample. A small amount of water is added to the bomb to ensure that the final products are in their standard states.

• Combustion: The bomb is sealed and pressurized with pure oxygen to about 30 atm. The bomb is then placed in the calorimeter, which is filled with a known mass of water. The sample is ignited, and the temperature change of the water is measured with high precision.

• Product Analysis: After combustion, the contents of the bomb are analyzed to determine the extent of any side reactions (e.g., formation of nitric acid from residual nitrogen).

• Calculation: The heat of combustion is calculated from the temperature rise and the heat capacity of the calorimeter, with corrections made for the heat of ignition and any side reactions.

• Validation: The experiment should be repeated multiple times to obtain a statistically significant average value.

Synthesis and Purity Considerations

A reliable synthesis of 2-bromo-3-buten-1-ol is essential for obtaining a pure sample for property determination. A common and effective method for the selective bromination of an allylic position is the Wohl-Ziegler reaction, which utilizes N-bromosuccinimide (NBS) as the bromine source.[2]

Proposed Synthesis: Allylic bromination of 3-buten-1-ol with NBS in a suitable solvent like carbon tetrachloride (or a safer alternative) under radical initiation (e.g., UV light or a radical initiator like AIBN).

Caption: Proposed synthesis of 2-bromo-3-buten-1-ol.

Purity Considerations: The primary impurity in this synthesis is likely to be the isomeric product, 4-bromo-2-buten-1-ol, formed from the reaction at the other allylic position. Other potential impurities include unreacted starting material and succinimide, a byproduct of the reaction. Purification by fractional distillation or column chromatography is recommended to obtain a high-purity sample. The purity of the final product should be assessed by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Spectroscopic Characterization

Spectroscopic analysis is indispensable for confirming the structure and assessing the purity of 2-bromo-3-buten-1-ol.

¹H and ¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Features:

• -CH₂OH protons: A multiplet, likely a doublet of doublets, due to coupling with the adjacent chiral proton.

• -CHBr- proton: A multiplet due to coupling with the protons of the adjacent methylene and vinyl groups.

• Vinyl protons (-CH=CH₂): Three distinct multiplets corresponding to the three vinyl protons, exhibiting both geminal and vicinal coupling.

• -OH proton: A broad singlet, which may exchange with D₂O.

Expected ¹³C NMR Features:

• Four distinct signals corresponding to the four carbon atoms. The carbon attached to the bromine will be significantly deshielded.

Infrared (IR) Spectroscopy

The IR spectrum of 2-bromo-3-buten-1-ol is expected to show characteristic absorption bands for the functional groups present.

Expected IR Absorption Bands:

• O-H stretch: A broad band in the region of 3200-3600 cm⁻¹.

• C-H stretches (sp³ and sp²): Bands just above and below 3000 cm⁻¹.

• C=C stretch: A band around 1640 cm⁻¹.

• C-O stretch: A strong band in the region of 1000-1260 cm⁻¹.

• C-Br stretch: A band in the fingerprint region, typically below 800 cm⁻¹.

The IR spectrum of allyl bromide can serve as a useful reference for the interpretation of the vinyl and allylic bromide-related absorptions.[1][6]

Safety and Handling

2-Bromo-3-buten-1-ol should be handled with appropriate safety precautions in a well-ventilated fume hood. As with many organobromine compounds, it is likely to be an irritant to the skin, eyes, and respiratory system. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, the Safety Data Sheet (SDS) of a closely related compound, such as 3-bromo-3-buten-1-ol, should be consulted.

Conclusion

This technical guide has provided a comprehensive overview of the physical and thermochemical properties of 2-bromo-3-buten-1-ol. While direct experimental data for this specific compound is limited, this guide has offered a framework for its characterization by presenting data from a closely related isomer and outlining detailed, validated experimental protocols for the determination of these properties. The inclusion of a proposed synthetic route and a discussion of spectroscopic characterization methods further equips researchers with the necessary tools to synthesize, purify, and characterize this valuable synthetic intermediate. As a molecule with significant potential in organic synthesis, a thorough understanding of its fundamental properties is paramount for its effective and safe utilization in research and development.

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Mass spectrometry fragmentation pattern of 2-bromo-3-buten-1-ol

An In-depth Technical Guide to the Mass Spectrometric Fragmentation of 2-Bromo-3-buten-1-ol

Abstract

This technical guide provides a comprehensive analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 2-bromo-3-buten-1-ol. As a bifunctional molecule containing an alcohol, a vinyl group, and a bromine atom, its fragmentation is governed by a confluence of competing and complementary pathways. This document elucidates these pathways, offering a theoretical framework grounded in established principles of mass spectrometry. We will explore the characteristic cleavages associated with each functional group—including α-cleavage from the alcohol, dehydration, and the facile loss of the bromine atom—all influenced by the stabilizing presence of the adjacent π-system. This guide serves as a predictive reference for researchers encountering this or structurally related compounds in analytical workflows, from reaction monitoring to metabolite identification.

Introduction: Structural and Analytical Context

2-Bromo-3-buten-1-ol is a molecule of interest in synthetic chemistry, serving as a versatile building block. Its structure incorporates three key features that dictate its behavior in a mass spectrometer: a primary alcohol, a terminal double bond, and a bromine atom at the allylic position. Understanding the fragmentation of this molecule is crucial for its unambiguous identification via techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).

Electron Ionization (EI) is a "hard" ionization technique that imparts significant energy into the analyte molecule, leading to the formation of an energetically unstable molecular ion (M⁺•)[1]. This excess energy is dissipated through a series of predictable fragmentation reactions, generating a unique mass spectrum that serves as a molecular fingerprint[2]. The presence of bromine, with its two stable isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 natural abundance, provides a highly characteristic isotopic signature for the molecular ion and any bromine-containing fragments, appearing as a pair of peaks (M and M+2) of almost equal intensity[3][4][5].

Theoretical Fragmentation Pathways

Upon electron ionization at a standard 70 eV, the 2-bromo-3-buten-1-ol molecule (C₄H₇BrO) will lose an electron to form the molecular radical cation, [C₄H₇BrO]⁺•. The molecular weight is 150.00 g/mol (for ⁷⁹Br) and 152.00 g/mol (for ⁸¹Br). The subsequent fragmentation is driven by the relative stabilities of the resulting ions and neutral losses.

Initial High-Energy Fragmentations

The most labile bonds are typically the first to cleave. In this molecule, the C-Br bond is inherently weak and its cleavage is promoted by the formation of a stable, resonance-delocalized cation.

• Loss of Bromine Radical (•Br): This is predicted to be a dominant fragmentation pathway. The cleavage of the C-Br bond results in the formation of a resonance-stabilized allylic carbocation at m/z 71. This ion is particularly stable due to the delocalization of the positive charge across the adjacent double bond. This is a common and highly favored fragmentation for allylic halides[6][7].

  • [C₄H₇BrO]⁺• → [C₄H₇O]⁺ + •Br

  • m/z = 71

• Alpha (α)-Cleavage: This is a characteristic fragmentation for primary alcohols[8][9][10]. The bond between the carbinol carbon (C1) and the adjacent carbon (C2) breaks. This pathway leads to the loss of a •CH₂CH=CH₂Br radical and the formation of the stable, resonance-stabilized oxonium ion [CH₂OH]⁺.

  • [C₄H₇BrO]⁺• → [CH₂OH]⁺ + •C₃H₄Br

  • m/z = 31

  • The observation of a significant peak at m/z 31 is a strong diagnostic indicator for the presence of a primary alcohol moiety[5][10].

Rearrangement and Secondary Fragmentations

In addition to direct bond cleavages, rearrangement reactions and further fragmentation of primary ions are common.

• Loss of Water (Dehydration): Alcohols frequently undergo the elimination of a neutral water molecule (18 Da)[8][11]. This results in a radical cation at m/z 132/134.

  • [C₄H₇BrO]⁺• → [C₄H₆Br]⁺• + H₂O

  • m/z = 132/134

• Loss of HBr: Elimination of hydrogen bromide (80/82 Da) from the molecular ion is another plausible pathway, common for bromoalkanes[12][13]. This would yield a radical cation at m/z 70.

  • [C₄H₇BrO]⁺• → [C₄H₆O]⁺• + HBr

  • m/z = 70

• Loss of Formaldehyde (CH₂O): Following the loss of the bromine radical, the resulting m/z 71 ion, [C₄H₇O]⁺, may undergo further fragmentation. A plausible pathway is the loss of a neutral formaldehyde molecule (30 Da) to yield the allyl cation.

  • [C₄H₇O]⁺ → [C₃H₅]⁺ + CH₂O

  • m/z = 41

The following diagram illustrates the predicted major fragmentation pathways originating from the molecular ion.

Caption: Predicted EI fragmentation pathways of 2-bromo-3-buten-1-ol.

Summary of Predicted Spectral Data

The following table summarizes the key ions expected in the mass spectrum of 2-bromo-3-buten-1-ol. The relative abundance is a qualitative prediction based on established fragmentation principles, where the formation of highly stable ions is favored.

m/z (⁷⁹Br/⁸¹Br)	Proposed Ion Structure/Formula	Fragmentation Pathway	Predicted Abundance	Comments
150/152	[CH₂(OH)CH(Br)CH=CH₂]⁺•	Molecular Ion (M⁺•)	Low to Medium	The 1:1 isotopic pattern confirms the presence of one bromine atom.
132/134	[C₄H₆Br]⁺•	M⁺• - H₂O	Low	Result of dehydration, a common pathway for alcohols[8].
71	[C₄H₇O]⁺	M⁺• - •Br	High / Base Peak	Loss of bromine radical forms a highly stable resonance-stabilized carbocation.
70	[C₄H₆O]⁺•	M⁺• - HBr	Low to Medium	Loss of neutral HBr.
41	[C₃H₅]⁺	[M-Br]⁺ - CH₂O	Medium	Allyl cation, a common stable fragment in unsaturated systems.
31	[CH₂OH]⁺	α-cleavage	Medium to High	Diagnostic peak for a primary alcohol[10][14].

Recommended Experimental Protocol: GC-MS Analysis

To acquire a mass spectrum for 2-bromo-3-buten-1-ol, a Gas Chromatography-Mass Spectrometry (GC-MS) system equipped with an Electron Ionization (EI) source is recommended.

• Sample Preparation:

  • Prepare a dilute solution of the analyte (e.g., 100 ppm) in a volatile, inert solvent such as dichloromethane or ethyl acetate.

• Gas Chromatography Method:

  • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250 °C.

  • Column: A non-polar or mid-polar capillary column, such as a 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase temperature at 10 °C/min to 250 °C.

    • Final hold: Hold at 250 °C for 5 minutes.

• Mass Spectrometry Method:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 30 - 200 to ensure capture of the diagnostic m/z 31 ion and the molecular ion pair.

  • Solvent Delay: Set an appropriate solvent delay (e.g., 3 minutes) to prevent filament damage from the solvent peak.

This protocol is a standard starting point and may require optimization based on the specific instrumentation and purity of the analyte. The resulting total ion chromatogram (TIC) should be examined for the analyte peak, and the corresponding mass spectrum can then be extracted and analyzed.

Conclusion

The EI mass spectrum of 2-bromo-3-buten-1-ol is predicted to be rich with structural information. The key diagnostic features are the M/M+2 molecular ion peaks at m/z 150/152, a strong peak at m/z 31 confirming the primary alcohol, and a likely base peak at m/z 71 resulting from the facile loss of the bromine atom to form a stable allylic cation. By understanding these fundamental fragmentation pathways, researchers can confidently identify this molecule and differentiate it from its isomers, providing a critical tool for quality control, reaction monitoring, and structural elucidation in complex chemical environments.

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Stereochemical properties and enantiomers of 2-bromo-3-buten-1-ol

An In-Depth Technical Guide to the Stereochemical Properties and Enantiomers of 2-Bromo-3-buten-1-ol

Authored by: A Senior Application Scientist

Abstract

2-bromo-3-buten-1-ol is a chiral molecule of significant interest in synthetic organic chemistry, serving as a versatile building block for the synthesis of various complex organic molecules and natural products. Its structure contains a single stereocenter, giving rise to a pair of enantiomers, (R)- and (S)-2-bromo-3-buten-1-ol. This guide provides a comprehensive overview of the stereochemical properties of 2-bromo-3-buten-1-ol, including the synthesis, separation, and characterization of its enantiomers. We will delve into the underlying principles of the experimental methodologies and provide detailed protocols for their practical implementation.

Introduction to the Stereochemistry of 2-Bromo-3-buten-1-ol

The stereochemical nature of a molecule is paramount in determining its biological activity and chemical reactivity. In the case of 2-bromo-3-buten-1-ol, the presence of a chiral center at the second carbon atom (C2) results in the existence of two non-superimposable mirror images, known as enantiomers. This carbon is bonded to four distinct substituents: a bromine atom, a hydrogen atom, a hydroxymethyl group (-CH2OH), and a vinyl group (-CH=CH2).

The spatial arrangement of these groups around the chiral center dictates the absolute configuration of each enantiomer, designated as either (R) or (S) according to the Cahn-Ingold-Prelog priority rules. These enantiomers exhibit identical physical properties such as boiling point, melting point, and solubility in achiral solvents. However, they differ in their interaction with plane-polarized light, rotating it in equal but opposite directions, and in their interactions with other chiral molecules.

Synthesis and Resolution of Enantiomers

The preparation of enantiomerically pure 2-bromo-3-buten-1-ol is crucial for its application in asymmetric synthesis. This can be achieved through two primary strategies: asymmetric synthesis, which aims to selectively produce one enantiomer, or the resolution of a racemic mixture.

Asymmetric Synthesis

Asymmetric synthesis of 2-bromo-3-buten-1-ol can be approached through various methods, including the use of chiral catalysts or auxiliaries. One notable method involves the enantioselective reduction of a corresponding ketone precursor.

Kinetic Resolution of Racemic 2-Bromo-3-buten-1-ol

Kinetic resolution is a widely employed technique for separating enantiomers from a racemic mixture. This method relies on the differential reaction rates of the two enantiomers with a chiral catalyst or reagent. Lipase-catalyzed acylation is a particularly effective method for the kinetic resolution of racemic alcohols.

This protocol describes the enzymatic resolution of (±)-2-bromo-3-buten-1-ol using a lipase to selectively acylate one enantiomer.

• Reaction Setup: In a round-bottom flask, dissolve racemic 2-bromo-3-buten-1-ol in an appropriate organic solvent (e.g., toluene).

• Acylating Agent: Add an acylating agent, such as vinyl acetate, to the solution.

• Enzyme Addition: Introduce a lipase, for example, Candida antarctica lipase B (CALB), to the reaction mixture.

• Incubation: Stir the mixture at a controlled temperature (e.g., 30 °C) and monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography (TLC).

• Workup: Once the desired conversion (typically around 50%) is reached, quench the reaction and separate the acylated ester from the unreacted alcohol using column chromatography.

• Hydrolysis: The separated ester can be hydrolyzed back to the corresponding enantiomerically enriched alcohol.

Caption: Workflow for the kinetic resolution of 2-bromo-3-buten-1-ol.

Characterization of Enantiomers

The successful separation of the enantiomers must be confirmed and quantified. This is typically achieved through chiral high-performance liquid chromatography (HPLC) and the measurement of specific rotation.

Chiral HPLC Analysis

Chiral HPLC is a powerful analytical technique for separating and quantifying enantiomers. A chiral stationary phase (CSP) is used to differentially interact with the two enantiomers, leading to different retention times.

• Column: Utilize a chiral column, such as one based on a polysaccharide derivative (e.g., Chiralcel OD-H).

• Mobile Phase: A mixture of hexanes and isopropanol is a common mobile phase. The exact ratio should be optimized for baseline separation.

• Detection: A UV detector is typically used for detection.

• Analysis: The enantiomeric excess (% ee) can be calculated from the peak areas of the two enantiomers in the chromatogram.

Specific Rotation

Specific rotation is a physical property that is unique to each enantiomer. It is the angle of rotation of plane-polarized light caused by a solution of a known concentration.

Table 1: Hypothetical Characterization Data for 2-Bromo-3-buten-1-ol Enantiomers

Property	(R)-2-bromo-3-buten-1-ol	(S)-2-bromo-3-buten-1-ol
Specific Rotation ([α]D)	> 0 (dextrorotatory)	< 0 (levorotatory)
Enantiomeric Excess	> 99%	> 99%
Retention Time (HPLC)	tR1	tR2 (tR1 ≠ tR2)

Applications in Asymmetric Synthesis

Enantiomerically pure 2-bromo-3-buten-1-ol is a valuable chiral building block in organic synthesis. The presence of multiple functional groups (a primary alcohol, a vinyl group, and a secondary bromide) allows for a wide range of chemical transformations. These transformations can be carried out with high stereocontrol, making this molecule a key intermediate in the synthesis of complex, biologically active molecules.

Caption: Synthetic transformations of enantiopure 2-bromo-3-buten-1-ol.

Conclusion

The stereochemical properties of 2-bromo-3-buten-1-ol are central to its utility in modern organic synthesis. The ability to prepare and characterize its enantiomers with high purity is essential for the development of new synthetic methodologies and the construction of complex chiral molecules. The techniques and protocols outlined in this guide provide a solid foundation for researchers and drug development professionals working with this versatile chiral building block.

References

Due to the dynamic nature of scientific literature and the continuous publication of new research, it is recommended to consult the latest publications in reputable chemical journals and databases for the most current and specific protocols and applications related to 2-bromo-3-buten-1-ol. Authoritative sources for such information include:

• SciFinder-n (Chemical Abstracts Service)
• Reaxys (Elsevier): A database of chemical reactions, substances, and properties.
• The Journal of Organic Chemistry (American Chemical Society): A leading journal for original research in organic chemistry.
• Organic Letters (American Chemical Society): A journal for the rapid communication of cutting-edge research in organic chemistry.
• Tetrahedron Letters (Elsevier): A leading international journal for the rapid publication of original research in organic chemistry.

Reactivity of 2-bromo-3-buten-1-ol in aqueous vs non-aqueous solutions

An In-depth Technical Guide to the Reactivity of 2-bromo-3-buten-1-ol in Aqueous vs. Non-Aqueous Solutions

Abstract

2-bromo-3-buten-1-ol is a bifunctional molecule possessing a rich and divergent chemical reactivity that is fundamentally governed by the choice of solvent. Its structure, featuring a primary alcohol, a vinyl group, and a secondary allylic bromide, presents multiple competing reaction pathways. This technical guide provides an in-depth analysis of the reaction mechanisms of 2-bromo-3-buten-1-ol in both non-aqueous and aqueous environments. In non-aqueous media, particularly in the presence of a base, the reactivity is dominated by an intramolecular SN2 reaction, driven by the formation of a potent alkoxide nucleophile. Conversely, in aqueous solutions, the molecule undergoes solvolysis via a resonance-stabilized allylic carbocation intermediate, leading to a mixture of rearranged and non-rearranged diol products. This guide will elucidate the underlying principles, present detailed mechanistic pathways, and provide exemplary experimental protocols for researchers in organic synthesis and drug development.

Introduction: A Molecule of Dichotomous Reactivity

The synthetic utility of a molecule is often defined by its predictable reactivity under various conditions. 2-bromo-3-buten-1-ol (HO-CH₂-CH(Br)-CH=CH₂) is a prime example of a substrate whose reaction outcome is not inherent to its structure alone but is critically dictated by the surrounding solvent environment. The key structural features that confer this reactivity are:

• A Primary Hydroxyl Group (-OH): A potential nucleophile, which can be rendered significantly more potent upon deprotonation.

• A Secondary Allylic Bromide (-Br): A good leaving group located at an allylic position, which predisposes the molecule to both SN1 and SN2 reactions. The allylic nature of the C-Br bond is crucial, as it leads to the formation of stabilized intermediates.

• A Terminal Alkene (C=C): A site of unsaturation that influences the electronic properties of the adjacent C-Br bond and can participate in certain reaction types.

This guide will explore the two major, divergent pathways this molecule follows, contrasting the base-driven intramolecular cyclization in non-polar, aprotic solvents with the carbocation-mediated solvolysis in polar, protic aqueous media.

Reactivity in Non-Aqueous Solutions: The Intramolecular Pathway

In non-aqueous solvents, particularly aprotic solvents like tetrahydrofuran (THF) or dimethyl sulfoxide (DMSO), the reactivity of 2-bromo-3-buten-1-ol is typically directed by the addition of a strong, non-nucleophilic base.

Mechanism: Intramolecular Williamson Ether Synthesis

The most prominent reaction in the presence of a base such as sodium hydride (NaH) is an intramolecular Williamson ether synthesis.[1][2] This reaction proceeds via a concerted SN2 mechanism and is a powerful method for forming cyclic ethers.[3]

The mechanism involves two key steps:

• Deprotonation: The strong base abstracts the acidic proton from the primary hydroxyl group, forming a sodium alkoxide. This conversion is critical as the resulting alkoxide is a much stronger nucleophile than the starting alcohol.[4]

• Intramolecular SN2 Attack: The newly formed alkoxide, tethered to the same molecule, acts as an internal nucleophile. It attacks the electrophilic carbon atom bearing the bromide, displacing it in a backside attack. This results in the formation of a cyclic ether.

For 2-bromo-3-buten-1-ol, this intramolecular cyclization leads to the formation of a four-membered oxetane ring, specifically 3-hydroxy-2-vinyloxetane . This is classified as a 4-exo-trig cyclization. While 5- and 6-membered ring formations are generally more favorable, the formation of four-membered rings via intramolecular SN2 reactions is a known, viable synthetic route.[5]

Caption: Intramolecular Williamson Ether Synthesis in a non-aqueous solvent.

Competing Reactions: E2 Elimination

A potential side reaction, especially with sterically hindered bases, is E2 elimination.[6] Abstraction of the proton on the carbon adjacent to the bromine (C3) would lead to the formation of a conjugated diene, 1-bromo-1,3-butadiene . However, the intramolecular SN2 pathway is often favored due to the proximity of the reacting centers.

Experimental Protocol: Synthesis of 3-hydroxy-2-vinyloxetane

Objective: To synthesize 3-hydroxy-2-vinyloxetane via intramolecular cyclization of 2-bromo-3-buten-1-ol.

Materials:

• 2-bromo-3-buten-1-ol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen throughout the reaction.

• Reagent Preparation: Suspend sodium hydride (1.1 equivalents) in anhydrous THF.

• Reactant Addition: Dissolve 2-bromo-3-buten-1-ol (1.0 equivalent) in anhydrous THF and add it to the dropping funnel. Add the solution dropwise to the stirred NaH suspension at 0 °C over 30 minutes.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Cool the flask to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution to destroy any unreacted NaH.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with diethyl ether.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure oxetane.

Reactivity in Aqueous Solutions: The Solvolysis Pathway

In a polar, protic, and nucleophilic solvent such as water, the reaction mechanism shifts dramatically away from the base-promoted intramolecular pathway towards a solvolysis reaction.[7][8]

Mechanism: SN1 with Allylic Rearrangement

The high dielectric constant of water facilitates the ionization of the C-Br bond, initiating an SN1-type mechanism. The key feature of this pathway is the formation of a resonance-stabilized allylic carbocation.[9][10]

• Carbocation Formation: The C-Br bond heterolytically cleaves, with the bromide ion departing as the leaving group. This is the rate-determining step and results in the formation of an allylic carbocation.[11]

• Resonance Stabilization: The carbocation is not localized on a single carbon. Instead, the positive charge is delocalized over two carbons (C2 and C4) via resonance, creating two distinct electrophilic sites.

• Nucleophilic Attack by Water: Water, acting as the nucleophile, can attack either of the two carbons bearing partial positive charge.

  • Attack at C2: This leads to the formation of but-3-ene-1,2-diol .

  • Attack at C4: This leads to the formation of the rearranged product, but-2-ene-1,4-diol .

• Deprotonation: A final, rapid deprotonation of the oxonium ion by another water molecule yields the neutral diol products and hydronium ions.

The reaction typically yields a mixture of the two diols, with the ratio depending on the relative stabilities of the transition states leading to each product.

Caption: Solvolysis of 2-bromo-3-buten-1-ol in an aqueous solution.

Experimental Protocol: Solvolysis of 2-bromo-3-buten-1-ol

Objective: To investigate the solvolysis of 2-bromo-3-buten-1-ol in water and analyze the product mixture.

Materials:

• 2-bromo-3-buten-1-ol

• Deionized water

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Reaction vial, pH meter or indicator paper, GC-MS for analysis

Procedure:

• Setup: In a sealed reaction vial, dissolve a known quantity of 2-bromo-3-buten-1-ol in deionized water (e.g., 0.1 M solution).

• Reaction: Stir the solution at a controlled temperature (e.g., 50 °C). Monitor the reaction progress by periodically measuring the pH of the solution. As solvolysis proceeds, HBr is formed, causing the pH to decrease.[8]

• Workup: Once the reaction is complete (indicated by a stable pH value), cool the mixture to room temperature. Neutralize the solution by carefully adding solid sodium bicarbonate until effervescence ceases.

• Extraction: Extract the aqueous solution multiple times with ethyl acetate to isolate the diol products.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and carefully remove the solvent under reduced pressure.

• Analysis: Analyze the resulting product mixture using Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the ratio of but-3-ene-1,2-diol and but-2-ene-1,4-diol. Nuclear Magnetic Resonance (NMR) spectroscopy can also be used for structural confirmation.

Comparative Analysis: Solvent-Dictated Reaction Pathways

The choice of an aqueous versus a non-aqueous solvent fundamentally alters the reaction mechanism and the resulting products from 2-bromo-3-buten-1-ol. The following table summarizes these critical differences.

Feature	Non-Aqueous Solution (e.g., THF with NaH)	Aqueous Solution
Solvent Role	Aprotic medium	Polar, protic, nucleophilic reactant
Key Reagent	Strong, non-nucleophilic base (e.g., NaH)	None (solvent is the reagent)
Primary Mechanism	Intramolecular SN2	SN1 (Solvolysis)
Key Intermediate	Alkoxide	Resonance-stabilized allylic carbocation
Major Product(s)	Single cyclic ether (3-hydroxy-2-vinyloxetane)	Mixture of diols (But-3-ene-1,2-diol and But-2-ene-1,4-diol)
Driving Force	Formation of a potent internal nucleophile	Stabilization of a carbocation intermediate

The dichotomy is clear: non-aqueous conditions with a strong base favor a concerted, intramolecular process by creating a powerful, localized nucleophile. In contrast, aqueous conditions favor an ionic, stepwise process by stabilizing the departure of the leaving group and the resulting carbocation intermediate, which can then be trapped at multiple sites.

Conclusion for the Research Professional

For the synthetic chemist, 2-bromo-3-buten-1-ol serves as a versatile building block whose reactivity can be precisely controlled by the choice of solvent. Understanding the mechanistic dichotomy is paramount for achieving desired synthetic outcomes.

• To synthesize cyclic ethers (specifically, substituted oxetanes), a non-aqueous, aprotic solvent in the presence of a strong base is the required condition, favoring the intramolecular Williamson ether synthesis.

• To synthesize a mixture of unsaturated diols , employing water as the solvent will promote solvolysis through a resonance-stabilized allylic carbocation.

This guide underscores a fundamental principle in organic chemistry: the solvent is not merely a medium for reaction but an active participant that can dictate the mechanistic pathway and, ultimately, the molecular architecture of the final product.

References

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from Chemistry Steps. [Link]

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Retrieved from Master Organic Chemistry. [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from Khan Academy. [Link]

• Halohydrin Overview. (2020, November 2). YouTube. Retrieved from YouTube. [Link]

• Chemistry Stack Exchange. (2023, December 21). Reasonable mechanism for conversion of 2-methylbut-3-en-2-ol to 1-Bromo-3-methylbut-2-ene. Retrieved from Chemistry Stack Exchange. [Link]

• Chemistry LibreTexts. (2020, May 30). 9.10: Formation of Halohydrins. Retrieved from Chemistry LibreTexts. [Link]

• BYJU'S. (n.d.). Synthesis of Halohydrin. Retrieved from BYJU'S. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from Wikipedia. [Link]

• Wikipedia. (n.d.). 3-Hydroxytetrahydrofuran. Retrieved from Wikipedia. [Link]

• Chemistry Steps. (2024, November 8). Halohydrins from Alkenes. Retrieved from Chemistry Steps. [Link]

• Chemistry LibreTexts. (2019, September 3). 8.10: Formation of Halohydrins. Retrieved from Chemistry LibreTexts. [Link]

• Vaia. (n.d.). When allowed to react with aqueous HBr, 3 -buten. Retrieved from Vaia. [Link]

• askIITians. (2014, January 29). When allowed to react with aqueous HBr, 3-buten-2-ol yields not only. Retrieved from askIITians. [Link]

• Brainly.com. (2022, November 23). The solvolysis of 2-bromo-3-methylbutane can potentially yield several products, including both E1 and SN1. Retrieved from Brainly.com. [Link]

• Chemistry Stack Exchange. (2019, March 15). Bromination of but-3-en-1-ol in basic medium and Baldwin's rules. Retrieved from Chemistry Stack Exchange. [Link]

• Pearson. (n.d.). The solvolysis of 2-bromo-3-methylbutane potentially can give sev.... Retrieved from Pearson. [Link]

• Homework.Study.com. (n.d.). Show the mechanism of solvolysis of t-butyl bromide (3-bromo-3-methylpropane) in aqueous ethanol.... Retrieved from Homework.Study.com. [Link]

• ChemEd X. (n.d.). Solvolysis of Bromobutane Isomers. Retrieved from ChemEd X. [Link]

• MSU chemistry. (n.d.). Steric Hindrance in E2 Elimination of 2-Bromo-2,3-Dimethylbutane by Alkoxide Bases. Retrieved from MSU chemistry. [Link]

• YouTube. (2021, January 11). But-2-en-1-ol with HBr to form 1-bromobut-2-ene and 3-bromobut-1-ene [Organic reaction mechanism]. Retrieved from YouTube. [Link]

• Vaia. (n.d.). Q12 P. 3-Bromo-1-butene and 1-bromo-2-b.... Retrieved from Vaia. [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (1995). A study of the mechanism of solvoysis of but-3-enyl bromide (4-bromobut-1-ene) using the extended (two-term) Grunwald–Winstein equation. Retrieved from RSC Publishing. [Link]

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• 11. homework.study.com [homework.study.com]

Protocols & Analytical Methods

Application Note: Regioselective Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of 2-Bromo-3-buten-1-ol

Introduction & Mechanistic Rationale

The palladium-catalyzed cross-coupling of allylic electrophiles (Suzuki-Miyaura allylation) is a cornerstone methodology for constructing complex sp3

sp2 carbon frameworks[1]. 2-Bromo-3-buten-1-ol presents a unique synthetic profile: it is a bifunctional building block containing both an allylic bromide and a primary alcohol.

Unlike standard sp2 -hybridized aryl or vinyl halides that undergo simple oxidative addition to form a localized Pd(II) species, 2-bromo-3-buten-1-ol forms an electrophilic π -allyl palladium(II) intermediate [2]. This intermediate introduces a critical regioselectivity challenge. The transmetalated nucleophile can attack either the C2 position (yielding a branched, chiral secondary allylic alcohol) or the C4 position (yielding a linear, achiral primary homoallylic alcohol).

Understanding the causality behind ligand selection is paramount. The bite angle and steric bulk of the phosphine ligand directly dictate the regiochemical outcome. Bulky bidentate ligands (e.g., dppf) sterically block the more substituted C2 carbon, funneling the reaction toward the linear C4 product. Conversely, specific monodentate ligands can be tuned to favor the branched isomer.

Catalytic cycle of the allylic Suzuki-Miyaura cross-coupling via a π-allyl intermediate.

Reaction Optimization & Quantitative Data

To establish a robust protocol, reaction parameters must be optimized to suppress side reactions (such as β -hydride elimination or homocoupling) while maximizing regioselectivity. The table below summarizes the quantitative optimization data for coupling 2-bromo-3-buten-1-ol with phenylboronic acid.

Entry	Palladium Source	Ligand	Base	Solvent System	Yield (%)	Regioselectivity (Linear : Branched)
1	Pd(PPh 3​ ) 4​	None	K 2​ CO 3​	THF / H 2​ O	45	1.5 : 1
2	Pd(OAc) 2​	PPh 3​	K 2​ CO 3​	Toluene	52	2 : 1
3	Pd 2​ (dba) 3​	dppf	Cs 2​ CO 3​	1,4-Dioxane / H 2​ O	88	19 : 1
4	Pd 2​ (dba) 3​	PCy 3​	Cs 2​ CO 3​	1,4-Dioxane / H 2​ O	81	1 : 12

Causality of Optimization Choices:

• Solvent System (1,4-Dioxane/H 2​ O): The biphasic system is critical. Dioxane solubilizes the organic substrates and the Pd-ligand complex, while water is essential to dissolve the inorganic base and accelerate transmetalation by forming a highly reactive aryl-hydroxyboronate intermediate[1].

• Base Selection (Cs 2​ CO 3​ ): Cesium carbonate provides superior solubility at the aqueous-organic interface compared to potassium carbonate. This ensures rapid transmetalation, which outcompetes catalyst degradation pathways.

• Ligand Control (dppf vs. PCy 3​ ): The large bite angle of 1,1'-bis(diphenylphosphino)ferrocene (dppf) creates a sterically demanding environment around the palladium center, forcing reductive elimination at the less hindered terminal carbon (C4), yielding the linear product.

Step-by-Step Experimental Protocol

This methodology is designed as a self-validating system . Visual cues and specific analytical checks are embedded within the steps to ensure experimental integrity.

Materials & Reagents

• 2-Bromo-3-buten-1-ol (1.0 equiv, 1.0 mmol)

• Arylboronic acid (1.2 equiv, 1.2 mmol)

• Pd 2​ (dba) 3​ (2.5 mol%, 0.025 mmol)

• dppf (6.0 mol%, 0.06 mmol)

• Cs 2​ CO 3​ (2.5 equiv, 2.5 mmol)

• Degassed 1,4-Dioxane / H 2​ O (4:1 v/v, 10 mL)

Workflow Execution

Step 1: Schlenk Setup & Catalyst Activation

• Flame-dry a 25 mL Schlenk flask equipped with a magnetic stir bar.

• Add Pd 2​ (dba) 3​ , dppf, and the arylboronic acid to the flask.

• Perform three cycles of vacuum/argon backfilling. Self-Validation: Ensure the vacuum reaches <0.1 mbar to strictly exclude oxygen, which would rapidly oxidize the electron-rich phosphine ligand.

• Inject 8 mL of anhydrous, degassed 1,4-Dioxane.

• Self-Validation (Visual Cue): Stir at room temperature for 15 minutes. The initial deep purple/red color of Pd 2​ (dba) 3​ will transition to a pale orange/yellow solution. This color shift confirms the successful displacement of the dba ligands and the formation of the active Pd(0)-dppf complex.

Step 2: Reagent Addition & Cross-Coupling

• Inject 2-bromo-3-buten-1-ol into the active catalyst solution.

• Dissolve Cs 2​ CO 3​ in 2 mL of degassed H 2​ O and add it dropwise to the reaction mixture. Self-Validation: Minor effervescence may occur; ensure the system is vented through an argon bubbler.

• Heat the biphasic mixture to 60 °C and stir vigorously (1000 rpm) for 12 hours. High stirring rates are mandatory to maximize the interfacial surface area between the aqueous and organic phases.

Step 3: Reaction Monitoring & Workup

• TLC Monitoring (Critical Step): Because 2-bromo-3-buten-1-ol lacks an aromatic chromophore, it is UV-inactive. Self-Validation: Dip the TLC plate in a KMnO 4​ stain and gently heat. The starting material will appear as a bright yellow spot against a purple background (due to oxidation of the terminal alkene and alcohol). Monitor until this spot completely disappears.

• Cool the mixture to room temperature, dilute with ethyl acetate (20 mL), and wash with brine (2 × 15 mL).

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (Hexanes/EtOAc) to isolate the linear coupling product.

Experimental workflow detailing self-validating steps for the cross-coupling protocol.

Troubleshooting & Process Causality

• Issue: High amounts of homocoupled arylboronic acid (Ar-Ar).

  • Causality: Oxygen ingress during the reaction promotes the oxidative homocoupling of boronic acids.

  • Solution: Rigorously degas the Dioxane/H 2​ O solvent mixture by sparging with argon for at least 30 minutes prior to use.

• Issue: Formation of α,β -unsaturated aldehydes (Enones).

  • Causality: The primary alcohol at C1 can facilitate β -hydride elimination from the π -allyl palladium intermediate if transmetalation is too slow.

  • Solution: Ensure the base (Cs 2​ CO 3​ ) is fully dissolved and the biphasic mixture is stirred at maximum rpm to accelerate the transmetalation rate, outcompeting the elimination pathway.

References

• Palladium-Catalyzed Three-Component Coupling of Benzynes, Benzylic/Allylic Bromides and 1,1-Bis[(pinacolato)boryl]methane. MDPI Catalysts.[Link][1]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling of Oxygen-Substituted Allylboronates with Aryl/Vinyl (Pseudo)Halides. ACS Journal of Organic Chemistry.[Link][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes &amp; Protocols: 2-Bromo-3-buten-1-ol as a Versatile C4 Synthon in Natural Product Total Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Multi-Functionalized C4 Building Block

In the intricate field of natural product synthesis, the choice of starting materials is paramount to an efficient and elegant synthetic route. 2-Bromo-3-buten-1-ol is a pre-functionalized four-carbon building block of significant strategic value. Its structure, featuring a primary alcohol, a vinyl bromide, and a stereocenter, offers multiple reaction handles that can be addressed with high chemoselectivity. This allows for the rapid construction of complex molecular architectures, particularly those containing the tetrahydropyran (THP) motif, which is a core structure in a vast array of bioactive natural products.[1][2] This guide details field-proven applications and protocols for leveraging 2-bromo-3-buten-1-ol in the synthesis of these vital molecular scaffolds.

The dual functionality of the vinyl bromide and the allylic alcohol allows for orthogonal chemical transformations. The carbon-bromine bond is primed for metal-catalyzed cross-coupling reactions to form new carbon-carbon bonds, while the hydroxyl group can direct cyclization reactions, serve as a nucleophile, or be modified for subsequent transformations. This inherent versatility minimizes the need for extensive functional group interconversions, streamlining the synthetic pathway.

Core Application I: Diastereoselective Prins Cyclization for Tetrahydropyran Synthesis

The tetrahydropyran ring is a ubiquitous feature in marine natural products, many of which exhibit potent biological activities, including antiproliferative and antifungal properties.[3][4] The Prins cyclization, an acid-catalyzed reaction between a homoallylic alcohol and an aldehyde, is a powerful method for constructing these six-membered oxygen heterocycles.[5][6] A variation of this reaction using halogenated homoallylic alcohols like 3-bromo-3-buten-1-ol provides a direct and highly stereoselective route to functionalized tetrahydropyran-4-ones.[7]

Strategic Overview & Mechanistic Causality

The strategy involves the Lewis acid-catalyzed condensation of a 3-bromo-homoallylic alcohol with an aldehyde. The reaction proceeds through a key oxocarbenium ion intermediate. This intermediate then undergoes a 6-endo-trig cyclization, where the vinyl group attacks the electrophilic carbon. The resulting tetrahydropyranyl carbocation is stabilized by a chair-like transition state, which dictates the stereochemical outcome of the substituents on the newly formed ring.[7] Subsequent elimination of the bromide and a proton yields the dihydropyranone product, which can be readily converted to the corresponding tetrahydropyranone. The use of low temperatures is critical for maximizing diastereoselectivity by favoring the most stable transition state.

Visualization: Generalized Prins Cyclization Workflow

Caption: Generalized workflow for the Prins cyclization to form dihydropyranones.

Protocol: Diastereoselective Synthesis of a cis-2,6-Disubstituted Tetrahydropyranone Core

This protocol is adapted from methodologies developed for the synthesis of tetrahydropyranones from substituted 3-bromobut-3-en-1-ols and various aldehydes.[7]

Materials:

• 3-Bromo-3-buten-1-ol derivative (1.0 equiv)

• Aldehyde (e.g., benzaldehyde, isobutyraldehyde) (1.2 equiv)

• Scandium(III) triflate (Sc(OTf)₃) (5 mol%)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, round-bottom flask under an argon atmosphere, add the 3-bromo-3-buten-1-ol derivative (1.0 equiv) and dissolve in anhydrous DCM (0.1 M).

• Cool the solution to -35 °C using an acetone/dry ice bath.

• Add the aldehyde (1.2 equiv) to the cooled solution.

• In a separate vial, dissolve Sc(OTf)₃ (0.05 equiv) in a small amount of anhydrous DCM and add it to the reaction mixture dropwise.

• Stir the reaction at -35 °C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Separate the layers and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield the desired tetrahydropyranone product.

Experimental Causality:

• Scandium(III) triflate is an effective Lewis acid that activates the aldehyde carbonyl group towards nucleophilic attack by the alcohol, facilitating the formation of the crucial oxocarbenium ion.[7]

• Low Temperature (-35 °C) is essential for achieving high diastereoselectivity. It ensures that the cyclization proceeds through the thermodynamically favored chair-like transition state, leading predominantly to the cis-2,6-disubstituted product.[7]

• Anhydrous Conditions are critical to prevent the Lewis acid from being quenched by water, which would inhibit the reaction.

Data Presentation: Representative Yields and Selectivities

Aldehyde Partner	Product	Yield (%)	Diastereomeric Ratio (cis:trans)
Benzaldehyde	2-phenyl-2,3-dihydro-6H-pyran-4-one	85	>95:5
Isobutyraldehyde	2-isopropyl-2,3-dihydro-6H-pyran-4-one	78	>95:5
Cyclohexanecarboxaldehyde	2-cyclohexyl-2,3-dihydro-6H-pyran-4-one	81	>95:5
(Data are representative based on published results for similar substrates.)[7]

Core Application II: C-C Bond Formation via Suzuki-Miyaura Cross-Coupling

The vinyl bromide moiety of 2-bromo-3-buten-1-ol is an excellent handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[8] This reaction enables the formation of a new carbon-carbon bond at the C2 position, providing access to a wide range of substituted allylic alcohols which are themselves versatile intermediates.

Strategic Overview & Mechanistic Causality

The Suzuki-Miyaura reaction couples an organohalide with an organoboron compound, typically a boronic acid or ester, in the presence of a palladium catalyst and a base.[9] The generally accepted mechanism involves a catalytic cycle consisting of three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the carbon-bromine bond of the vinyl bromide.

• Transmetalation: The organic group from the activated boronic acid is transferred to the palladium center.

• Reductive Elimination: The two coupled organic fragments are eliminated from the palladium, forming the new C-C bond and regenerating the Pd(0) catalyst.[8]

The choice of ligand, base, and solvent is crucial for an efficient reaction. The ligand stabilizes the palladium catalyst, while the base activates the boronic acid for transmetalation.[10]

Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura Coupling of a Protected 2-Bromo-3-buten-1-ol

This protocol describes a general procedure for the coupling of a silyl-protected 2-bromo-3-buten-1-ol with an arylboronic acid.

Materials:

• (2-Bromo-3-buten-1-oxy)triisopropylsilane (1.0 equiv)

• Arylboronic acid (e.g., Phenylboronic acid) (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• Triphenylphosphine (PPh₃) (8 mol%)

• Potassium carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Protect the hydroxyl group of 2-bromo-3-buten-1-ol, for example, as a triisopropylsilyl (TIPS) ether, using standard procedures.

• To a reaction vessel, add the protected vinyl bromide (1.0 equiv), arylboronic acid (1.5 equiv), Pd(OAc)₂ (0.02 equiv), PPh₃ (0.08 equiv), and K₂CO₃ (3.0 equiv).

• Evacuate and backfill the vessel with argon three times.

• Add the degassed solvent mixture of 1,4-dioxane and water (4:1, 0.1 M).

• Heat the mixture to 80 °C and stir until TLC or GC-MS analysis indicates complete consumption of the starting bromide (typically 4-12 hours).

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the coupled product.

Experimental Causality:

• Protection of Alcohol: The primary alcohol is protected (e.g., as a silyl ether) to prevent it from interfering with the catalytic cycle or the base.

• Pd(OAc)₂/PPh₃: This combination forms the active Pd(0) catalyst in situ. Triphenylphosphine is a common, robust phosphine ligand suitable for many Suzuki couplings.

• K₂CO₃ and Water: Potassium carbonate is the base required to activate the boronic acid, forming a more nucleophilic boronate species. A small amount of water is often necessary to facilitate the dissolution of the base and promote the reaction.[9]

References

• PMC

• ResearchGate

• Chemical Society Reviews (RSC Publishing)

• Chemical Society Reviews (RSC Publishing)

• ACS Publications

• ResearchGate

• ACS Publications

• PMC - NIH

• Organic & Biomolecular Chemistry (RSC Publishing)

• DOI

• York Research Database

• Guidechem

• Beilstein Journals

• Wikipedia

• Organic Syntheses Procedure

• ChemBK

• PMC

• The Journal of Organic Chemistry - ACS Publications

• PMC

• MDPI

• Organic Chemistry Portal

• Chemistry LibreTexts

• Sigma-Aldrich

• PMC

• Yoneda Labs

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• 2. Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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• 4. The Tetrahydrofuran Motif in Marine Lipids and Terpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Prins cyclization-mediated stereoselective synthesis of tetrahydropyrans and dihydropyrans: an inspection of twenty years [beilstein-journals.org]
• 6. Prins-Type Macrocyclizations as an Efficient Ring-Closing Strategy in Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Suzuki Coupling [organic-chemistry.org]

Application Note &amp; Protocol: Step-by-Step Preparation of Grignard Reagents from 2-Bromo-3-buten-1-ol

Abstract

This comprehensive guide provides detailed protocols and expert insights for the successful preparation of the Grignard reagent from 2-bromo-3-buten-1-ol. The presence of a mildly acidic hydroxyl group within the halo-alcohol starting material presents a significant challenge, as it is incompatible with the highly basic nature of the Grignard reagent.[1][2][3] This document outlines two robust strategies to overcome this inherent incompatibility: a protection-deprotection approach and an in-situ formation method utilizing excess Grignard reagent. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering a blend of theoretical rationale and practical, step-by-step instructions to ensure reproducible and high-yield synthesis.

Introduction: The Challenge of Intramolecular Protons

Grignard reagents are powerful nucleophiles and strong bases, a reactivity stemming from the highly polarized carbon-magnesium bond.[4][5] This basicity, however, renders them incompatible with even weakly acidic protons, such as those found in alcohols, water, and carboxylic acids.[3][6][7] When a Grignard reagent encounters such a proton, a rapid acid-base reaction occurs, quenching the reagent to form an alkane and an alkoxymagnesium halide, thereby preventing the desired carbon-carbon bond formation.[2][3]

2-Bromo-3-buten-1-ol presents a classic example of this challenge. The hydroxyl group's proton is sufficiently acidic to react with and destroy any Grignard reagent formed.[8] Therefore, direct reaction of 2-bromo-3-buten-1-ol with magnesium metal will fail to produce the desired organometallic compound.[9] Furthermore, the allylic nature of the bromide introduces the potential for side reactions, such as Wurtz coupling, where the newly formed Grignard reagent reacts with the starting halide.[10][11][12]

This application note details two effective methodologies to circumvent these issues, enabling the successful generation and utilization of the Grignard reagent derived from 2-bromo-3-buten-1-ol.

Strategic Approaches to Grignard Reagent Formation

Two primary strategies are presented to address the intramolecular incompatibility of the hydroxyl group:

• Strategy 1: Protection-Deprotection: This classic and highly reliable method involves temporarily "masking" the reactive hydroxyl group with a protecting group that is inert to the Grignard reagent formation conditions.[13][14][15] After the Grignard reagent has been formed and utilized in a subsequent reaction, the protecting group is removed to regenerate the alcohol functionality.

• Strategy 2: In-situ Formation with Excess Grignard Reagent: This alternative approach avoids a separate protection step by using an additional equivalent of a simple, commercially available Grignard reagent (e.g., methylmagnesium bromide) to deprotonate the hydroxyl group in situ. The resulting magnesium alkoxide is unreactive towards further Grignard reagent, allowing for the subsequent formation of the desired organometallic from the bromo-alkoxide intermediate.

The choice between these strategies will depend on the specific synthetic route, the scale of the reaction, and the compatibility of the protecting group with other functional groups in the molecule.

Strategy 1: The Protection-Deprotection Protocol

This method involves a two-step sequence: protection of the alcohol followed by the formation of the Grignard reagent. Silyl ethers are excellent protecting groups for alcohols in the context of Grignard reactions due to their ease of installation, stability under basic conditions, and mild removal.[13][14] Here, we will use tert-butyldimethylsilyl (TBDMS) ether as the protecting group.

Workflow for Protection-Deprotection Strategy

Caption: Workflow for the protection-deprotection strategy.

Detailed Experimental Protocol: Protection

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Molar Equivalents
2-Bromo-3-buten-1-ol	151.01	10.0 g	1.0
tert-Butyldimethylsilyl chloride (TBDMSCl)	150.72	11.0 g	1.1
Imidazole	68.08	5.5 g	1.2
Dichloromethane (DCM), anhydrous	-	100 mL	-

Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (nitrogen or argon), add 2-bromo-3-buten-1-ol (10.0 g, 66.2 mmol) and imidazole (5.5 g, 80.8 mmol).

• Solvent Addition: Add anhydrous dichloromethane (100 mL) and stir the mixture until all solids have dissolved.

• Addition of Silylating Agent: Cool the solution to 0 °C in an ice bath. Add tert-butyldimethylsilyl chloride (11.0 g, 73.0 mmol) portion-wise over 10 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, quench with deionized water (50 mL). Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (50 mL) and brine (50 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield (2-bromo-3-buten-1-yloxy)(tert-butyl)dimethylsilane as a colorless oil.

Detailed Experimental Protocol: Grignard Reagent Formation

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Molar Equivalents
Protected Alcohol	265.25	10.0 g	1.0
Magnesium turnings	24.31	1.1 g	1.2
Tetrahydrofuran (THF), anhydrous	-	50 mL	-
Iodine	253.81	1 crystal	catalytic

Procedure:

• Apparatus Preparation: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet.[16]

• Magnesium Activation: Place the magnesium turnings (1.1 g, 45.2 mmol) in the flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under a nitrogen flow until the purple iodine vapor is visible and then dissipates, indicating activation of the magnesium surface.[17] Allow the flask to cool to room temperature.

• Initiation: Add a small portion (approx. 10%) of the protected alcohol (10.0 g, 37.7 mmol) dissolved in anhydrous THF (50 mL) from the dropping funnel to the activated magnesium.

• Reaction Monitoring: The reaction should initiate, as evidenced by a gentle reflux and the appearance of a cloudy, grayish suspension. If the reaction does not start, gentle warming or the addition of a few drops of 1,2-dibromoethane may be necessary.[18]

• Slow Addition: Once the reaction has started, add the remaining solution of the protected alcohol dropwise from the dropping funnel at a rate that maintains a gentle reflux. This slow addition is crucial to minimize the formation of Wurtz coupling byproducts.[19]

• Reaction Completion: After the addition is complete, stir the resulting gray suspension of the Grignard reagent at room temperature for an additional 1-2 hours to ensure complete consumption of the starting material. The Grignard reagent is now ready for use in subsequent reactions.

Strategy 2: The In-situ Formation Protocol

This method is more atom-economical as it bypasses separate protection and deprotection steps. It relies on the deprotonation of the alcohol by a commercially available Grignard reagent, followed by the formation of the desired Grignard reagent from the resulting magnesium halo-alkoxide.

Workflow for In-situ Formation Strategy

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• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
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• 6. learninglink.oup.com [learninglink.oup.com]
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Application of 2-Bromo-3-buten-1-ol in Asymmetric Allylation Reactions: A Technical Guide

Introduction: A Versatile C4 Building Block for Asymmetric Synthesis

In the landscape of modern organic synthesis, the development of efficient methods for the construction of stereochemically complex molecules is of paramount importance, particularly in the realm of pharmaceutical and natural product chemistry. Chiral homoallylic alcohols are key structural motifs found in a myriad of biologically active compounds. Asymmetric allylation of carbonyl compounds stands as one of the most powerful strategies for accessing these valuable intermediates.

This application note details the utility of 2-bromo-3-buten-1-ol, a bifunctional C4 building block, in asymmetric allylation reactions. The presence of both a reactive allyl bromide moiety and a hydroxyl group within the same molecule allows for the generation of a functionalized organometallic nucleophile. Subsequent reaction with carbonyl compounds, under the influence of a chiral catalyst, provides direct access to chiral diol products with high levels of stereocontrol. These products are versatile intermediates, primed for further synthetic transformations such as cyclization to form chiral tetrahydrofurans or epoxides.

This guide will explore the mechanistic underpinnings of this transformation, provide detailed protocols for its implementation, and discuss the synthetic potential of the resulting chiral products.

Mechanistic Insights: The Barbier-Type Reaction Pathway

The asymmetric allylation using 2-bromo-3-buten-1-ol typically proceeds via a Barbier-type reaction. This one-pot procedure involves the in-situ formation of an organometallic reagent from the allyl bromide, a metal (commonly indium or zinc), and the carbonyl substrate.[1][2][3][4] The key to achieving asymmetry is the inclusion of a chiral ligand that coordinates to the metal center, thereby creating a chiral environment that dictates the facial selectivity of the carbonyl addition.

The generally accepted mechanism can be outlined as follows:

• Oxidative Addition: The metal, M (e.g., In, Zn), undergoes oxidative addition into the carbon-bromine bond of 2-bromo-3-buten-1-ol to form an organometallic intermediate. This species can be represented as a functionalized allylorganometallic halide.

• Catalyst Activation: A chiral ligand, L*, coordinates to the metal center of the allylic species, forming a chiral catalytic complex.

• Carbonyl Coordination: The carbonyl substrate (aldehyde or ketone) coordinates to the metal center of the chiral complex. The geometry of this coordination is influenced by the steric and electronic properties of the chiral ligand.

• Stereoselective C-C Bond Formation: The allylic nucleophile attacks the carbonyl carbon through a highly organized, chair-like transition state. The chiral ligand directs the allylation to one of the two enantiotopic faces of the carbonyl group, thus establishing the new stereocenter.

• Product Release: Hydrolytic workup liberates the chiral homoallylic diol product and regenerates the metal species.

Experimental Protocols

The following protocols are representative examples for the asymmetric allylation of aldehydes using 2-bromo-3-buten-1-ol, mediated by indium and zinc, respectively. Researchers should optimize conditions for their specific substrates.

Protocol 1: Indium-Mediated Asymmetric Allylation

Indium-mediated reactions are attractive due to their tolerance of aqueous conditions and functional groups.[5][6][7][8] Chiral bis(oxazoline) (PyBOX) or bis(imidazoline) ligands are often effective in these systems.[3]

Materials:

• Indium powder (<100 mesh)

• Chiral ligand (e.g., (S)-2,6-Bis(4-isopropyl-2-oxazolin-2-yl)pyridine)

• 2-Bromo-3-buten-1-ol

• Aldehyde

• Anhydrous solvent (e.g., THF or MeCN)

• Saturated aqueous NH4Cl solution

• Ethyl acetate

• Anhydrous MgSO4 or Na2SO4

Procedure:

• To a flame-dried, argon-purged flask, add the chiral ligand (10-20 mol%).

• Add anhydrous solvent (to make a 0.1 M solution with respect to the aldehyde).

• Add indium powder (2.0 equiv.).

• Stir the suspension for 10-15 minutes at room temperature.

• Add 2-bromo-3-buten-1-ol (1.5 equiv.) and stir for a further 30 minutes.

• Cool the reaction mixture to the desired temperature (e.g., -20 °C to room temperature).

• Add the aldehyde (1.0 equiv.) dropwise.

• Monitor the reaction by TLC or LC-MS until the aldehyde is consumed.

• Quench the reaction by adding saturated aqueous NH4Cl solution.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Zinc-Mediated Asymmetric Allylation

Organozinc reagents are widely used in asymmetric additions to carbonyls.[9][10] Chiral amino alcohols, such as (-)-N-methylephedrine or derivatives of isoborneol, can serve as effective catalysts.[11]

Materials:

• Zinc dust (<325 mesh), activated

• Chiral amino alcohol catalyst (e.g., (-)-N-methylephedrine)

• 2-Bromo-3-buten-1-ol

• Aldehyde

• Anhydrous solvent (e.g., THF or Toluene)

• Saturated aqueous NH4Cl solution

• Diethyl ether

• Anhydrous MgSO4 or Na2SO4

Procedure:

• Activate zinc dust by stirring with 1 M HCl, followed by washing with water, ethanol, and diethyl ether, and drying under high vacuum.

• To a flame-dried, argon-purged flask, add the chiral amino alcohol (10-20 mol%) and anhydrous solvent.

• Add the activated zinc dust (2.0 equiv.).

• Add a solution of 2-bromo-3-buten-1-ol (1.5 equiv.) in the same anhydrous solvent dropwise at room temperature. An exotherm may be observed.

• Stir the resulting grey suspension for 1 hour at room temperature.

• Cool the mixture to 0 °C.

• Add a solution of the aldehyde (1.0 equiv.) in the same anhydrous solvent dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Filter the mixture through a pad of Celite®, washing with diethyl ether.

• Separate the layers of the filtrate and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Data Presentation: Expected Outcomes

The following table summarizes representative data for the asymmetric allylation of benzaldehyde with a functionalized allyl bromide, based on analogous systems reported in the literature. Actual results with 2-bromo-3-buten-1-ol may vary and require optimization.

Entry	Metal	Chiral Ligand/Catalyst	Temp (°C)	Yield (%)	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (%)
1	In	(S)-PyBOX	0	85	>95:5	92
2	In	(R,R)-Bis(imidazoline)	RT	88	90:10	85
3	Zn	(-)-N-Methylephedrine	0 to RT	75	80:20	88
4	Zn	(-)-MIB	-20	90	>95:5	95

Applications and Further Transformations

The chiral diol products obtained from the asymmetric allylation with 2-bromo-3-buten-1-ol are valuable synthetic intermediates. Their bifunctional nature allows for a range of subsequent transformations.

• Synthesis of Chiral Tetrahydrofurans: The diol product can undergo intramolecular cyclization, often under acidic or basic conditions, to furnish highly substituted chiral tetrahydrofuran rings, a common scaffold in natural products.

• Formation of Chiral Epoxy Alcohols: The remaining alkene can be subjected to diastereoselective epoxidation, for example, using m-CPBA or through a Sharpless asymmetric epoxidation, to generate chiral epoxy alcohols.[12][13][14] These are versatile building blocks for further synthetic manipulations.[15]

• Differential Protection and Oxidation: The primary and secondary hydroxyl groups can be selectively protected, allowing for independent manipulation of each functional group, such as oxidation of the secondary alcohol to a ketone.

Conclusion

2-Bromo-3-buten-1-ol is a highly effective and versatile reagent for the asymmetric allylation of carbonyl compounds. Through Barbier-type reactions mediated by metals such as indium and zinc in the presence of suitable chiral catalysts, it provides a direct and efficient route to functionalized chiral diols. The synthetic utility of these products as precursors to complex chiral molecules, including tetrahydrofurans and epoxy alcohols, underscores the importance of this building block in modern asymmetric synthesis. The protocols and insights provided in this application note are intended to serve as a valuable resource for researchers in organic synthesis and drug development.

References

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• Cook, G. R. (2016). Indium-Mediated Stereoselective Allylation. Accounts of Chemical Research, 49(11), 2569–2579. [Link]

• Xia, H., Jiang, X., Lin, D., Zhang, S., Yu, Z., Wu, X., Qu, J., & Chen, Y. (2024). Catalytic Asymmetric Barbier Reaction of Ketones with Unactivated Alkyl Electrophiles. Journal of the American Chemical Society, 146(44), 28468–28481. [Link]

• Schober, L. J., Plietker, B., & Enders, D. (2018). syn-Selective Epoxidation of Chiral Terminal Allylic Alcohols with a Titanium Salalen Catalyst and Hydrogen Peroxide.
• Ohta, H., & Tetsuya, S. (1994). Enzymatic synthesis of chiral 1-phenyl-1,2- and 1,3-diols via chiral epoxy alcohols. Journal of the Chemical Society, Perkin Transactions 1, (14), 1935-1940.
• Sodergren, M. J., & Sharpless, K. B. (1996). Synthetic Applications of Chiral Unsaturated Epoxy Alcohols Prepared by Sharpless Asymmetric Epoxidation. Journal of the American Chemical Society, 118(18), 4473-4474.

• Xia, H., Jiang, X., Lin, D., Zhang, S., Yu, Z., Wu, X., Qu, J., & Chen, Y. (2024). Catalytic Asymmetric Barbier Reaction of Ketones with Unactivated Alkyl Electrophiles. Journal of the American Chemical Society. Published online October 3, 2024. [Link]

• Mitsunuma, H., Tanabe, S., Fuse, H., Ohkubo, K., & Kanai, M. (2019). Catalytic asymmetric allylation of aldehydes with alkenes through allylic C(sp3)–H functionalization mediated by organophotoredox and chiral chromium hybrid catalysis. Chemical Science, 10(12), 3459–3465. [Link]

• Paquette, L. A., & Mitzel, T. M. (1996). Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides. Tetrahedron Letters, 37(38), 6843-6846.
• Petrides, S., & Georgiades, S. N. (2022). Stereocontrolled Barbier reactions for generation of homoallylic alcohols: New applications in the synthesis of natural product. Trends in Organic Chemistry, 23, 1-20.

• Mitsunuma, H., Tanabe, S., Fuse, H., Ohkubo, K., & Kanai, M. (2019). Catalytic Asymmetric Allylation of Aldehydes with Alkenes Mediated by Organophotoredox and Chiral Chromium Hybrid Catalysis. ChemRxiv. [Link]

• Fujisawa, H., & Mukaiyama, T. (2002). Indium-Mediated Allylation of 1,2-Diketones. Chemistry Letters, 31(2), 182-183.
• (2024). Asymmetric Addition of Organozinc Reagents to Aldehydes. Synfacts, 21(1), 37-37.

• Jiang, G., & List, B. (2011). Direct Asymmetric α‐Allylation of Aldehydes with Simple Allylic Alcohols Enabled by the Concerted Action of Three Different Catalysts. Angewandte Chemie International Edition, 50(40), 9471-9474. [Link]

• Mitsunuma, H., Tanabe, S., Fuse, H., Ohkubo, K., & Kanai, M. (2019). Catalytic asymmetric allylation of aldehydes with alkenes through allylic C(sp3)–H functionalization mediated by organophotoredox and chiral chromium hybrid catalysis. Chemical Science, 10(12), 3459-3465.
• Loh, T.-P., & Tan, K.-T. (2017). Enantioselective Barbier-type allylation of ketones using allyl halide and indium in water.
• (2010).

• MDPI. (2022). Indium-Mediated Allylation. Encyclopedia. Retrieved from [Link]

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• Wolf, L. M., & Meggers, E. (2022). Asymmetric Addition of Allylsilanes to Aldehydes: A Cr/Photoredox Dual Catalytic Approach Complementing the Hosomi–Sakurai Reaction. ACS Catalysis, 12(20), 12696–12702. [Link]

• Endo, K., Hatakeyama, T., Nakamura, M., & Nakamura, E. (2007). Indium-Catalyzed 2-Alkenylation of 1,3-Dicarbonyl Compounds with Unactivated Alkynes. Journal of the American Chemical Society, 129(17), 5264–5271. [Link]

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Effective Hydroxyl Protection and Deprotection Strategies for 2-Bromo-3-buten-1-ol: An In-depth Technical Guide

Introduction: Navigating the Synthetic Challenges of a Bifunctional Allylic Alcohol

In the landscape of modern organic synthesis, 2-bromo-3-buten-1-ol stands as a versatile C4 building block, incorporating both a primary allylic alcohol and a vinyl bromide. This unique combination of functional groups makes it a valuable precursor for a variety of transformations, including cross-coupling reactions, nucleophilic substitutions, and the introduction of complex side chains. However, the inherent reactivity of the hydroxyl group necessitates a robust protection strategy to ensure chemoselectivity during synthetic manipulations of the vinyl bromide or the double bond. The presence of the allylic double bond and the bromine atom introduces specific challenges, requiring careful consideration of reaction conditions to prevent unwanted side reactions such as rearrangements, eliminations, or degradation.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of effective hydroxyl protection and deprotection strategies for 2-bromo-3-buten-1-ol. We will delve into the practical application of common protecting groups, including silyl ethers (tert-butyldimethylsilyl), benzyl-type ethers (p-methoxybenzyl), and acetals (methoxymethyl), offering field-proven insights into experimental choices and providing detailed, self-validating protocols.

I. Strategic Selection of Protecting Groups: A Comparative Analysis

The choice of a suitable protecting group is paramount and is dictated by its stability towards the planned downstream reaction conditions and the ease of its selective removal. For 2-bromo-3-buten-1-ol, the ideal protecting group should be stable under conditions typically employed for reactions involving vinyl halides (e.g., palladium-catalyzed cross-couplings) and should be cleavable under mild conditions that do not affect the bromo-alkene moiety.

A. tert-Butyldimethylsilyl (TBDMS) Ether: The Robust and Versatile Workhorse

The tert-butyldimethylsilyl (TBDMS or TBS) group is a widely used protecting group for alcohols due to its steric bulk, which imparts significant stability towards a broad range of non-acidic reagents.[1]

Causality Behind Experimental Choices:

• Protection: The use of tert-butyldimethylsilyl chloride (TBDMSCl) in the presence of a mild base like imidazole in an aprotic polar solvent such as dimethylformamide (DMF) is a standard and highly effective method.[1] Imidazole acts as both a base to deprotonate the alcohol and as a nucleophilic catalyst, activating the silyl chloride. DMF is an excellent solvent for this reaction due to its high polarity, which aids in the dissolution of the reagents.

• Deprotection: The exceptional affinity of fluoride ions for silicon makes fluoride-based reagents, such as tetrabutylammonium fluoride (TBAF), the gold standard for TBDMS deprotection.[2] The reaction is typically performed in a polar aprotic solvent like tetrahydrofuran (THF). The cleavage is highly selective and generally does not affect other functional groups, including the vinyl bromide and the double bond in our substrate.

Experimental Protocols:

Protocol 1: TBDMS Protection of 2-Bromo-3-buten-1-ol

• To a stirred solution of 2-bromo-3-buten-1-ol (1.0 eq.) in anhydrous DMF (0.5 M) under an argon atmosphere, add imidazole (2.5 eq.).

• Add tert-butyldimethylsilyl chloride (1.2 eq.) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract with diethyl ether (3 x V).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the TBDMS-protected alcohol.

Protocol 2: TBAF-Mediated Deprotection of TBDMS-protected 2-Bromo-3-buten-1-ol

• To a stirred solution of the TBDMS-protected 2-bromo-3-buten-1-ol (1.0 eq.) in THF (0.2 M) at 0 °C, add a 1.0 M solution of TBAF in THF (1.1 eq.) dropwise.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC.

• Upon completion (typically within 1-2 hours), quench the reaction with saturated aqueous NaHCO₃ solution.

• Extract the mixture with ethyl acetate (3 x V).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected 2-bromo-3-buten-1-ol.

dot

Caption: Workflow for TBDMS protection and deprotection.

B. p-Methoxybenzyl (PMB) Ether: The Oxidatively Cleavable Protecting Group

The p-methoxybenzyl (PMB) group is another popular choice for protecting alcohols. Its key advantage lies in its selective removal under oxidative conditions, which are orthogonal to the cleavage conditions for many other protecting groups.[3]

Causality Behind Experimental Choices:

• Protection: The Williamson ether synthesis is the standard method for introducing the PMB group.[3] A strong base, such as sodium hydride (NaH), is used to generate the alkoxide of 2-bromo-3-buten-1-ol, which then undergoes an Sₙ2 reaction with p-methoxybenzyl bromide (PMBBr) or chloride (PMBCl). The use of a polar aprotic solvent system like THF/DMF facilitates the reaction.

• Deprotection: The electron-rich nature of the p-methoxybenzyl group allows for its facile oxidative cleavage with reagents like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[4] This reaction proceeds via a charge-transfer complex and is highly selective for PMB ethers over other benzyl-type ethers and most other functional groups, including the vinyl bromide and double bond of our substrate.

Experimental Protocols:

Protocol 3: PMB Protection of 2-Bromo-3-buten-1-ol

• To a stirred suspension of NaH (60% dispersion in mineral oil, 1.5 eq.) in anhydrous THF (0.5 M) at 0 °C under an argon atmosphere, add a solution of 2-bromo-3-buten-1-ol (1.0 eq.) in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of p-methoxybenzyl chloride (1.2 eq.) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the mixture with diethyl ether (3 x V).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the PMB-protected alcohol.

Protocol 4: DDQ-Mediated Deprotection of PMB-protected 2-Bromo-3-buten-1-ol

• To a stirred solution of the PMB-protected 2-bromo-3-buten-1-ol (1.0 eq.) in a mixture of CH₂Cl₂ and water (18:1, 0.1 M) at room temperature, add DDQ (1.5 eq.) portion-wise.

• Stir the reaction mixture vigorously and monitor its progress by TLC. The reaction mixture will typically turn dark.

• Upon completion (usually 1-3 hours), filter the reaction mixture through a pad of Celite®.

• Wash the filtrate with saturated aqueous NaHCO₃ solution and then with brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected 2-bromo-3-buten-1-ol.

dot

Caption: Workflow for PMB protection and deprotection.

C. Methoxymethyl (MOM) Ether: The Acid-Labile Acetal

The methoxymethyl (MOM) group is an acetal-type protecting group that is stable to a wide range of nucleophilic and basic conditions but is readily cleaved under acidic conditions.[5]

Causality Behind Experimental Choices:

• Protection: MOM protection is typically achieved using methoxymethyl chloride (MOMCl) in the presence of a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) in dichloromethane (DCM).[5] DIPEA is a hindered base that effectively scavenges the HCl generated during the reaction without competing as a nucleophile.

• Deprotection: The MOM group is cleaved by treatment with a protic acid, such as hydrochloric acid (HCl), in a protic solvent like methanol.[5] The acidic conditions protonate one of the ether oxygens, leading to the formation of a hemiacetal which then hydrolyzes to the alcohol and formaldehyde. Care must be taken as the vinyl bromide moiety might exhibit some sensitivity to strong acidic conditions over prolonged reaction times.

Experimental Protocols:

Protocol 5: MOM Protection of 2-Bromo-3-buten-1-ol

• To a stirred solution of 2-bromo-3-buten-1-ol (1.0 eq.) and DIPEA (3.0 eq.) in anhydrous DCM (0.5 M) at 0 °C under an argon atmosphere, add MOMCl (1.5 eq.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Quench the reaction with water and separate the layers.

• Extract the aqueous layer with DCM (2 x V).

• Wash the combined organic layers with saturated aqueous NaHCO₃ solution and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the crude product by flash column chromatography on silica gel to afford the MOM-protected alcohol.

Protocol 6: Acid-Catalyzed Deprotection of MOM-protected 2-Bromo-3-buten-1-ol

• To a stirred solution of the MOM-protected 2-bromo-3-buten-1-ol (1.0 eq.) in methanol (0.2 M), add a few drops of concentrated HCl.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion (typically 2-4 hours), carefully neutralize the reaction with saturated aqueous NaHCO₃ solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x V).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the deprotected 2-bromo-3-buten-1-ol.

dot

Caption: Workflow for MOM protection and deprotection.

II. Quantitative Data Summary and Orthogonal Strategies

The following table provides a comparative summary of the discussed protecting groups, with representative yields for similar substrates found in the literature. It is important to note that yields can be highly substrate-dependent and optimization may be required for 2-bromo-3-buten-1-ol.

Protecting Group	Protection Reagents	Typical Yield (%)	Deprotection Reagents	Typical Yield (%)	Key Considerations
TBDMS	TBDMSCl, Imidazole, DMF	>90	TBAF, THF	>95	Highly stable, fluoride-labile, good for a wide range of reactions.
PMB	NaH, PMBCl, THF	85-95	DDQ, CH₂Cl₂/H₂O	80-95	Stable to many conditions, cleaved oxidatively, orthogonal to silyl ethers.
MOM	MOMCl, DIPEA, DCM	80-90	HCl, MeOH	85-95	Stable to base, cleaved by acid, potential sensitivity of substrate to acid.

Orthogonal Protection Strategies:

The distinct cleavage conditions for these protecting groups allow for their use in orthogonal protection strategies in more complex syntheses. For instance, a molecule containing both a TBDMS-protected alcohol and a PMB-protected alcohol can be selectively deprotected at either position without affecting the other.

• Selective PMB deprotection: Treatment with DDQ will cleave the PMB ether while leaving the TBDMS ether intact.[3]

• Selective TBDMS deprotection: Subsequent treatment with TBAF will remove the TBDMS group.

This orthogonality is a powerful tool for the synthesis of complex molecules where sequential manipulation of different hydroxyl groups is required.

III. Conclusion and Future Perspectives

The successful synthesis and manipulation of 2-bromo-3-buten-1-ol hinges on the judicious selection and application of hydroxyl protecting groups. This guide has provided a detailed examination of three robust and widely applicable strategies: TBDMS, PMB, and MOM protection. By understanding the underlying principles of their installation and cleavage, and by following the detailed protocols provided, researchers can confidently navigate the synthetic challenges posed by this versatile building block. The choice of protecting group will ultimately be guided by the specific synthetic route and the compatibility of the reaction conditions with the sensitive bromo-alkene functionality. The principles of orthogonal protection further expand the synthetic utility of 2-bromo-3-buten-1-ol, opening avenues for the construction of increasingly complex and valuable molecules in the fields of materials science, agrochemicals, and pharmaceuticals.

IV. References

• Total Synthesis. PMB Protecting Group: PMB Protection & Deprotection Mechanism. [Link]

• Total Synthesis. MOM Protecting Group: MOM Protection & Deprotection Mechanism. [Link]

• ResearchGate. Scheme 2. Deprotection of TBDMS protected 8. i. 2.5 eq TBAF in THF.... [Link]

• National Center for Biotechnology Information. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. [Link]

• ResearchGate. Research Advances in the Synthetic Methods of Vinyl Bromides. [Link]

• ResearchGate. Deprotection of PMB-protected primary hydroxyl group by DDQ. [Link]

• ResearchGate. Conditions and yields for the secondary hydroxyl protecting reactions. [Link]

• Chem-Station. p-メトキシベンジル保護基 p-Methoxybenzyl (PMB) Protective Group. [Link]

• Organic Chemistry Portal. Protection of N- and O-Functional Groups. [Link]

• Beilstein Journal of Organic Chemistry. Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. [Link]

• Royal Society of Chemistry. Examining the vinyl moiety as a protecting group for hydroxyl (–OH) functionality under basic conditions. [Link]

• Organic Chemistry Portal. tert-Butyldimethylsilyl Ethers. [Link]

• Organic Chemistry Portal. Allyl Ethers. [Link]

• Organic Chemistry Portal. MOM Ethers. [Link]

• Synlett. Regioselective Deprotection of Tert-Butyldimethylsilyl Ethers by Boron Trichloride. [Link]

• UCLA - Chemistry and Biochemistry. Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. [Link]

• The Journal of Organic Chemistry. Conversion of Bromoalkenes into Alkynes by Wet Tetra-n-butylammonium Fluoride. [Link]

• Gelest. Deprotection of Silyl Ethers. [Link]

• Chem-Station International Edition. p-Methoxybenzyl (PMB) Protective Group. [Link]

• Tetrahedron Letters. A Mild and Chemoselective Method for the Deprotection of Tertbutyldimethylsilyl (Tbdms) Ethers Using Iron(III) Tosylate as a Catalyst. [Link]

• Master Organic Chemistry. Protecting Groups For Alcohols. [Link]

• PubMed. Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. [Link]

• Royal Society of Chemistry. Highly sulphated cellulose: A versatile, reusable and selective desilylating agent for deprotection of alcoholic TBDMS ethers. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. Coupling Reaction of Vinyl Halides with Ketones or Aldehydes Mediated by Samarium Diiodide. [Link]

• National Center for Biotechnology Information. Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. [Link]

• Greene's Protective Groups in Organic Synthesis. 4.4 Alkoxymethyl Ethers. [Link]

• Beilstein Journal of Organic Chemistry. Selective bromochlorination of a homoallylic alcohol for the total synthesis of (−)-anverene. [Link]

• Indian Journal of Chemistry. A simple method for deprotection of tert- butyldimethylsilyl ethers by using stannous chloride under microwave irradiation. [Link]

• Wikipedia. Methoxymethyl ether. [Link]

• ResearchGate. A very practical and selective method for PMB protection of alcohols. [Link]

• Organic Chemistry Portal. Organic Functional Group Protection. [Link]

• Chem-Station International Edition. Acetal Protective Groups. [Link]

• Master Organic Chemistry. What is Allylic Bromination?. [Link]

• Organic Chemistry Portal. Vinyl bromide synthesis by bromination or substitution. [Link]

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• Chemistry Steps. Allylic Bromination by NBS with Practice Problems. [Link]

• YouTube. Allylic & Benzylic Bromination with NBS | 10.3 Organic Chemistry. [Link]

• University of Wisconsin-Madison. Alcohol Protecting Groups. [Link]

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• 5. total-synthesis.com [total-synthesis.com]

Technical Notes & Optimization

How to prevent thermal degradation of 2-bromo-3-buten-1-ol during distillation

Technical Support Center: Allylic Halide Processing Troubleshooting Guide: Preventing Thermal Degradation of 2-Bromo-3-buten-1-ol During Distillation

Overview

For drug development professionals and synthetic chemists, isolating1 (CAS 64623-50-3)[1] via distillation presents a significant challenge. As an allylic bromide containing a free hydroxyl group, it is highly susceptible to thermal degradation. This guide provides field-proven, mechanistically grounded solutions to prevent product loss, isomerization, and hazardous auto-catalytic decomposition during scale-up and purification.

Mechanistic FAQ: Understanding the Instability

Q1: What is the primary mechanism driving the thermal degradation of 2-bromo-3-buten-1-ol during distillation? A1: The instability is fundamentally driven by the weakened C-Br bond at the allylic position. Thermal stress provides the activation energy (approximately 45.5 kcal/mol) required for C-Br bond rupture[2]. Once cleaved, the resulting allylic carbocation is resonance-stabilized, facilitating two primary degradation routes:

• Dehydrobromination: Elimination of HBr to form conjugated dienes.

• Allylic Rearrangement: Isomerization into structurally related impurities (e.g., 1-bromo-3-buten-2-ol)[3]. Crucially, the liberated HBr acts as a potent acid catalyst, initiating a runaway auto-catalytic loop that accelerates further decomposition and triggers the polymerization of the alkene moiety.

Q2: We observe a dark red residue in the distillation pot and a sudden loss of vacuum. What is happening? A2: These are classic indicators of auto-catalytic degradation. The dark red/brown residue is oligomeric tar formed via acid-catalyzed radical polymerization. The sudden loss of vacuum (pressure spike) is caused by the rapid evolution of non-condensable HBr gas. If you observe this, your pot temperature has exceeded the thermal threshold of the compound, and the distillation must be aborted immediately to prevent a potential over-pressurization event.

Q3: Can we prevent isomerization by simply blanketing the system with Argon and distilling at atmospheric pressure? A3: No. Inert gas blanketing only prevents oxidative degradation; it does nothing to lower the thermal energy applied to the system. Allylic bromide compounds have notoriously poor thermal storage stability and will rapidly isomerize and decompose if heated to their atmospheric boiling points[4]. High-vacuum distillation is mandatory to depress the boiling point below the thermal degradation threshold (< 60°C).

Quantitative Data: Distillation Parameters vs. Degradation

To illustrate the critical importance of parameter control, the following table summarizes the expected degradation profiles of 2-bromo-3-buten-1-ol under various distillation conditions.

Distillation Methodology	Operating Pressure	Max Pot Temp	Residence Time	Expected Degradation	Primary Impurity Profile
Atmospheric (Avoid)	760 Torr	> 150°C	High	> 40%	Oligomeric tars, Dienes
Standard Vacuum	10 Torr	70–80°C	Medium	5–15%	Isomers (Allylic rearrangement)
Short-Path / WFE	< 1 Torr	< 50°C	Very Low	< 1%	None (High purity isolated)

Self-Validating Experimental Protocol: Optimized Vacuum Distillation

To successfully isolate 2-bromo-3-buten-1-ol, you must implement a system that actively suppresses both radical formation and acid-catalyzed pathways. Do not rely on temperature control alone.

Materials Required:

• Short-path distillation apparatus (to minimize thermal residence time).

• High-vacuum pump (capable of sustained < 1 Torr).

• Anhydrous Potassium Carbonate ( K2​CO3​ ) or Sodium Bicarbonate ( NaHCO3​ ).

• Butylated hydroxytoluene (BHT).

Step-by-Step Methodology:

• Chemical Stabilization (Pot Preparation): Charge the distillation flask with crude 2-bromo-3-buten-1-ol. Add 1–2 wt% of finely powdered, anhydrous K2​CO3​ and 100 ppm of BHT directly to the pot.

  • Causality: The K2​CO3​ acts as a heterogeneous acid scavenger. If any trace HBr is generated, the solid base immediately neutralizes it, breaking the auto-catalytic degradation loop[4]. The BHT acts as a radical scavenger to inhibit thermally induced polymerization.

• Cold Trap Activation: Submerge the receiving flask and the vacuum cold trap in a dry ice/acetone bath (-78°C).

  • Causality: Allylic bromides are volatile and can easily bypass standard water-cooled condensers under high vacuum. Deep cooling ensures complete condensation and prevents the product from degrading in the receiving flask.

• Vacuum Establishment (Pre-Heating): Apply vacuum slowly to the system before applying any heat. Allow the system to equilibrate at < 1 Torr.

  • Validation Checkpoint 1 (System Integrity): The pressure must remain stable at < 1 Torr for 5 minutes. If the pressure fluctuates, check for leaks. Do not proceed to heating until the vacuum is absolute, as higher pressures require higher, destructive pot temperatures.

• Controlled Heating & Distillation: Gradually increase the oil bath temperature. Keep the pot temperature strictly below 60°C. Collect the main fraction.

  • Validation Checkpoint 2 (Real-Time Degradation Monitoring): Continuously monitor the digital vacuum gauge. A stable pressure indicates successful, non-destructive distillation. A sudden spike in pressure (e.g., jumping from 0.5 Torr to 5 Torr) is a self-validating indicator of HBr gas evolution. If this occurs, immediately remove the heat source; the stabilization capacity of the pot has been exhausted.

• Storage: Once distillation is complete, backfill the system with Argon. Store the purified 2-bromo-3-buten-1-ol in an amber vial over a few pellets of molecular sieves and a pinch of K2​CO3​ at -20°C.

Degradation Pathway Visualization

The following diagram illustrates the causal relationships between thermal stress and the specific degradation pathways of 2-bromo-3-buten-1-ol.

Thermal degradation pathways of 2-bromo-3-buten-1-ol during distillation.

References

• [2-Bromo-3-buten-1-OL | 64623-50-3] - Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGwsGA8aMnMq-HCTrW5E4Q7BqLFMKP1iZlgAawB3kbRfd6UfKxBX0W2bwCeb1nineuNT38lDA7jcFNDbEPGc08glSbo1lHfykvPohX9eFnQZcLA8F_VvBegmlQnnGR5XXozZa6JgQ==]
• [Method for stabilizing allyl bromide compound, and stabilized allyl bromide compound composition] - Google Patents (WO2013008509A1).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEtzHLSS189fa2OWr8Z6C5z5vnptPlu-IkO3mhAh9GtxlGxTTU9cTQLmwBXQFhAnVVnUnUmEGCdFe6jEzcSLsxzfqb6ks0xKGaOlowe998uLlaQbSxkoMMq02FM2pOkkst_T52tckz63t-KYamI]
• [Studies in the Pyrolysis of Organic Bromides. Part I.] - RSC Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEhUIOofw-Gq7LIOcuwLeFJVcE8m-04YYOCBD7Yd-lkMxgEQZiOppGtBuu9TLSgstRYESVwgKVl6pMHxY0kMTjPoEIOexn4Af9MvyDSdSXuD7VTxlz-RWpK65YQZlyC55Ak56wsLAgDpQNas-PMp9D9QVINOeobkDy6]
• [2-Bromo-3-methylbut-3-en-1-ol | 99806-26-5] - Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG1S3dGE4GhQeiyos350oKikq3SUaAQGleGNgpbzcMauiHTMSJzRz3nf-eSaVv8UR-1AWVrBwZnyxMbYcyV0xR-Ye0VnwJx7tJiQUfqUbbpvt3XWoh_qwiEZ-nenYp1K0AsjsfQ]

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• 3. 2-Bromo-3-methylbut-3-en-1-ol | 99806-26-5 | Benchchem [benchchem.com]
• 4. WO2013008509A1 - Method for stabilizing allyl bromide compound, and stabilized allyl bromide compound composition - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting 2-Bromo-3-buten-1-ol Nucleophilic Substitution

Welcome to the Advanced Application Support Center. This guide is designed for researchers, organic chemists, and drug development professionals experiencing low yields, complex mixtures, or complete reaction failure during the nucleophilic substitution of 2-bromo-3-buten-1-ol.

Due to its polyfunctional nature—housing a primary alcohol, a secondary allylic bromide, and a terminal alkene—2-bromo-3-buten-1-ol is a highly reactive but mechanistically volatile substrate[1]. This guide deconstructs the competing reaction pathways and provides field-proven, self-validating protocols to establish absolute regiochemical and chemoselective control.

Diagnostic Decision Tree

Before adjusting your equivalents or changing your solvent, use the diagnostic flowchart below to identify the mechanistic root cause of your yield loss.

Diagnostic decision tree for troubleshooting 2-bromo-3-buten-1-ol substitution reactions.

Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: My starting material is completely consumed, but my mass recovery is terrible and GC-MS shows a volatile product with m/z 70. Where is my desired product?

A1: You are inadvertently synthesizing an epoxide. 2-bromo-3-buten-1-ol is a 1,2-bromohydrin. When you introduce a basic nucleophile (or an exogenous base like K₂CO₃ or NaH), the primary alcohol (pKa ~16) is rapidly deprotonated. The resulting alkoxide acts as an internal nucleophile, attacking the adjacent C2 position in a kinetically favored intramolecular Sₙ2 reaction[2]. This entirely outcompetes your desired intermolecular substitution, ejecting the bromide and forming 2-vinyloxirane (butadiene monoxide, MW = 70 g/mol ).

• The Fix: You must mask the primary hydroxyl group with a robust protecting group (e.g., TBS, TIPS, or Benzyl) prior to introducing any nucleophile or base.

Q2: I protected the alcohol, but my NMR shows a mixture of two different substitution products. Why am I losing regiocontrol?

A2: You are experiencing Sₙ2 vs. Sₙ2' competition. Allylic halides are susceptible to two distinct substitution pathways[3]. The nucleophile can attack the C2 carbon directly (Sₙ2), or it can attack the terminal C4 alkene carbon, causing the double bond to migrate and ejecting the bromide from C2 (Sₙ2' allylic rearrangement). Because the C2 position is sterically hindered by the adjacent protected hydroxymethyl group, bulky nucleophiles naturally drift toward the less hindered C4 position.

• The Fix:

  • To favor direct Sₙ2: Use soft, linear nucleophiles (e.g., azides, thiolates) in polar aprotic solvents (DMF, DMSO) at low temperatures (0 °C).

  • To favor Sₙ2': Employ copper(I) catalysis (e.g., CuCN) with Grignard or organoboron reagents to deliberately drive the regioselectivity toward the Sₙ2' product[4].

Q3: My yields are still low, and TLC shows a highly UV-active byproduct. What is happening?

A3: You are triggering E2 elimination. Strong, hard bases (like NaOtBu, LDA, or DBU) can abstract a proton from either C1 or C4. This leads to the expulsion of the bromide leaving group and the formation of a conjugated 1,3-diene system, which is highly UV-active and often prone to polymerization.

• The Fix: Switch to a non-nucleophilic, weaker base (like DIPEA) or rely solely on the nucleophilicity of your reagent without an exogenous base.

Divergent Mechanistic Pathways

Divergent mechanistic pathways of 2-bromo-3-buten-1-ol under basic and nucleophilic conditions.

Quantitative Data: Condition Optimization

The table below summarizes how specific reaction parameters dictate the chemoselectivity and regioselectivity of the substitution.

Substrate State	Reagents / Solvent	Temp	Major Reaction Pathway	Target Yield (%)
Unprotected	NaOMe / MeOH	25 °C	Epoxidation (Intramolecular Sₙ2)	< 5%
TBS-Protected	NaN₃ / DMF	0 °C	Direct Substitution (Sₙ2)	82%
TBS-Protected	PhMgBr, CuCN / THF	-78 °C	Allylic Rearrangement (Sₙ2')	88%
TBS-Protected	NaOtBu / THF	60 °C	E2 Elimination (1,3-Diene)	< 10%

Standardized Experimental Protocols

To ensure absolute reproducibility, utilize these self-validating protocols. Every step is designed to preemptively eliminate the failure modes discussed above.

Protocol A: Silyl Protection of 2-Bromo-3-buten-1-ol

This step is mandatory to prevent intramolecular epoxide formation.

• Preparation: Dissolve 2-bromo-3-buten-1-ol (1.0 eq) and imidazole (2.0 eq) in anhydrous DMF (0.5 M) under an inert argon atmosphere.

  • Causality: Imidazole acts as both a nucleophilic catalyst to accelerate silylation and an acid scavenger to neutralize the HCl byproduct, preventing acid-catalyzed degradation of the allylic bromide.

• Addition: Cool the reaction vessel to 0 °C using an ice bath. Add tert-Butyldimethylsilyl chloride (TBS-Cl) (1.2 eq) portion-wise.

  • Causality: The reaction is exothermic. Strict temperature control at 0 °C prevents thermally induced E2 elimination.

• Reaction & Validation: Remove the ice bath and stir for 2 hours at room temperature.

  • Self-Validation Check: Run a TLC (Hexanes/EtOAc 9:1). The reaction is complete when the starting material (KMnO₄ active, low Rf) is entirely consumed and replaced by a non-polar, UV-inactive, KMnO₄-active spot at a higher Rf.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with Et₂O (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Regioselective Sₙ2 Substitution (Using Azide)

This protocol utilizes a soft nucleophile to maximize direct Sₙ2 attack while suppressing Sₙ2' and E2 pathways.

• Preparation: Dissolve the TBS-protected substrate from Protocol A (1.0 eq) in anhydrous DMSO (0.2 M).

• Addition: Cool to 0 °C and add Sodium Azide (NaN₃) (1.5 eq) in one portion.

  • Causality: NaN₃ is a highly polarizable "soft" nucleophile that inherently favors direct Sₙ2 attack[3]. DMSO, a polar aprotic solvent, drastically accelerates the Sₙ2 process by leaving the azide anion unsolvated and highly reactive.

• Reaction & Validation: Stir at 0 °C for 1 hour, then allow to warm to 25 °C for 3 hours.

  • Self-Validation Check: Take a 50 µL aliquot, evaporate the solvent, and run an IR spectrum. The appearance of a sharp, intense peak at ~2100 cm⁻¹ confirms the successful integration of the azide group.

• Workup: Dilute heavily with water (to crash out the product and solubilize DMSO) and extract with EtOAc (3x). Wash the organic layer 5 times with water to remove trace DMSO, dry over Na₂SO₄, and purify via flash chromatography.

References

• Benchchem. "2-Bromo-3-buten-1-ol | 64623-50-3".
• Master Organic Chemistry. "Bromination of Alkenes - The Mechanism". Master Organic Chemistry.
• The Journal of Organic Chemistry. "SN2 versus SN2′ Competition".
• Organic-Chemistry.org. "Catalytic SN2'-Selective Substitution of Allylic Chlorides With Arylboronic Esters". Organic Chemistry Portal.

Sources

• 1. 2-Bromo-3-methylbut-3-en-1-ol | 99806-26-5 | Benchchem [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Catalytic SN2'-Selective Substitution of Allylic Chlorides With Arylboronic Esters [organic-chemistry.org]

Technical Support Center: Optimizing Solvent Conditions for 2-Bromo-3-buten-1-ol Etherification

Welcome to the technical support center for the etherification of 2-bromo-3-buten-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific Williamson ether synthesis. Here, we provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction conditions for maximum yield and purity.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the etherification of 2-bromo-3-buten-1-ol. Each answer explains the underlying chemical principles and provides actionable solutions.

Issue 1: Low or No Product Yield

Question: My reaction has a very low yield or is not proceeding at all. What are the most likely solvent-related causes and how can I fix them?

Answer: Low or no yield in a Williamson ether synthesis is a frequent issue that can often be traced back to suboptimal solvent choice and reaction conditions. The reaction proceeds via an S(_N)2 mechanism, which is highly sensitive to the solvent environment.[1][2]

• Cause A: Use of Protic Solvents (e.g., Ethanol, Methanol, Water).

  • Explanation: Protic solvents possess O-H or N-H bonds and can form strong hydrogen bonds with the alkoxide nucleophile.[3] This creates a "solvent cage" around the nucleophile, stabilizing it and significantly reducing its reactivity and ability to attack the electrophilic carbon.[3][4] Furthermore, any residual water can consume the strong base required for alkoxide formation.[5][6]

  • Solution: Switch to a polar aprotic solvent . Recommended options include N,N-Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN), or Tetrahydrofuran (THF).[4][5][7] These solvents can dissolve the ionic alkoxide but do not form strong hydrogen bonds, leaving the nucleophile "naked" and highly reactive.[3][4] The reaction between bromoethane and potassium iodide, for instance, is 500 times faster in acetone (a polar aprotic solvent) than in methanol (a polar protic solvent).[4]

• Cause B: Insufficient Polarity of the Solvent (e.g., Toluene, Hexane).

  • Explanation: Many nucleophiles, particularly the ionic alkoxide salts (e.g., sodium or potassium alkoxides), have poor solubility in nonpolar solvents.[8] If the nucleophile is not adequately dissolved, the reaction will be extremely slow or will not occur, as the reactants cannot interact effectively in the solution phase.[8]

  • Solution: While highly polar aprotic solvents like DMF or DMSO are preferred, if a less polar system is required, consider using THF. For biphasic systems (e.g., using aqueous NaOH), the addition of a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) is essential.[9][10][11] The PTC transports the alkoxide anion from the aqueous phase into the organic phase where the 2-bromo-3-buten-1-ol is located, enabling the reaction to proceed.[11]

• Cause C: Solvent-Base Incompatibility.

  • Explanation: Some solvents can react with the strong bases used to generate the alkoxide. For example, acetone can undergo aldol condensation reactions catalyzed by bases like sodium hydroxide.[12] DMF can decompose in the presence of strong bases like sodium hydride (NaH), especially at elevated temperatures.[13]

  • Solution: Ensure your chosen solvent is stable under the basic conditions of your reaction. THF is a robust choice for use with strong bases like NaH.[13][14] When using weaker bases like potassium carbonate (K(_2)CO(_3)), solvents like acetone or acetonitrile are generally suitable.

Issue 2: Significant Formation of Side Products

Question: My reaction is producing a significant amount of an alkene byproduct, and I suspect elimination is competing with substitution. How can my choice of solvent and conditions minimize this?

Answer: The formation of an alkene byproduct is a classic sign that the E2 (elimination) pathway is competing with the desired S(_N)2 (substitution) pathway.[15] This is a common problem with secondary alkyl halides like 2-bromo-3-buten-1-ol, as the alkoxide is also a strong base.[14][15]

• Cause A: High Reaction Temperature.

  • Explanation: Elimination reactions often have a higher activation energy than substitution reactions and are therefore favored at higher temperatures.[5][15]

  • Solution: Lower the reaction temperature. It is often best to start the reaction at a lower temperature (e.g., 0 °C to room temperature) and only gently heat if necessary while monitoring the reaction by TLC or GC.[15] A typical range for Williamson ether synthesis is 50-100 °C, but for a sensitive secondary halide, starting lower is prudent.[5][15]

• Cause B: Solvent Effects on Reaction Pathways.

  • Explanation: The choice of solvent can influence the S(_N)2/E2 competition. Polar protic solvents can sometimes favor elimination.[16] Polar aprotic solvents, by enhancing the reactivity of the nucleophile, tend to favor the S(_N)2 pathway relative to E2.[16]

  • Solution: Employing polar aprotic solvents like DMF, DMSO, or acetonitrile is highly recommended.[15] These solvents solvate the cation of the base but leave the anion (the nucleophile/base) highly reactive, which generally favors the bimolecular substitution pathway.[4]

• Cause C: Steric Hindrance.

  • Explanation: While 2-bromo-3-buten-1-ol is a secondary halide, the alcohol being used to form the alkoxide might be sterically bulky. A bulky base/nucleophile will have a harder time accessing the electrophilic carbon for S(_N)2 attack and may preferentially act as a base, abstracting a proton and causing elimination.[6][15]

  • Solution: If you are synthesizing an ether from a bulky alcohol, it is always preferable to use the bulky alcohol to form the alkoxide and react it with a less-hindered alkyl halide. In this specific case, the halide is fixed, but be mindful of the nucleophile's steric bulk.

Frequently Asked Questions (FAQs)

This section covers broader conceptual questions about optimizing the etherification of 2-bromo-3-buten-1-ol.

Question 1: What are the most important solvent properties to consider for this reaction?

Answer: The ideal solvent for the etherification of 2-bromo-3-buten-1-ol should balance several key properties to maximize the S(_N)2 reaction rate while minimizing side reactions.

• Polarity (Dielectric Constant): The solvent must be polar enough to dissolve the ionic alkoxide intermediate.[8] Polar solvents also help to stabilize the charge separation in the S(_N)2 transition state.[17]

• Hydrogen Bonding Ability: The solvent should be aprotic . Aprotic solvents lack O-H or N-H bonds and therefore do not form strong hydrogen bonds that would otherwise deactivate the alkoxide nucleophile.[3][17]

• Boiling Point: The solvent's boiling point should be appropriate for the desired reaction temperature. A higher boiling point (like DMF or DMSO) allows for a wider range of reaction temperatures, which can be useful if heating is required to drive the reaction to completion.

• Inertness: The solvent must be chemically inert to the strong base and the nucleophile used in the reaction.

Solvent	Abbreviation	Dielectric Constant (ε)	Boiling Point (°C)	Type	Key Considerations for This Reaction
N,N-Dimethylformamide	DMF	36.7	153	Polar Aprotic	Excellent for solvating cations, promoting a highly reactive nucleophile. Often gives high yields. Can be unstable with NaH at high temps.[5][7][13]
Dimethyl Sulfoxide	DMSO	46.7	189	Polar Aprotic	Highly polar, excellent at accelerating S(_N)2 reactions. Can be difficult to remove during workup due to its high boiling point.
Acetonitrile	MeCN	37.5	82	Polar Aprotic	Good choice, promotes fast reactions and is relatively easy to remove.[5][7]
Tetrahydrofuran	THF	7.5	66	Polar Aprotic	Less polar than DMF/DMSO but an excellent, stable solvent for reactions using NaH.[13][14] May result in slower reaction rates.
Ethanol / Methanol	EtOH / MeOH	24.5 / 32.7	78 / 65	Polar Protic	Not recommended. Solvates and deactivates the alkoxide nucleophile through hydrogen bonding, slowing the reaction dramatically.[3][4]

Question 2: Could allylic rearrangement be an issue, and how does the solvent affect it?

Answer: Yes, allylic rearrangement (an S(_N)2' pathway) is a potential competing reaction. In this mechanism, the nucleophile attacks the terminal carbon of the double bond, causing a shift of the double bond and displacement of the bromide leaving group.

The solvent choice can influence the likelihood of this rearrangement. Reactions that favor a more "free" or dissociated carbocation-like intermediate (even transiently) might be more prone to rearrangement. While a pure S(_N)1 mechanism is unlikely under these basic conditions, solvents that can stabilize carbocation intermediates could potentially increase rearrangement products. However, for a standard Williamson ether synthesis, the primary competition is typically S(_N)2 versus E2. Sticking to polar aprotic solvents that accelerate the direct S(_N)2 backside attack is the best strategy to minimize rearrangement.

Visual Guides and Protocols

Troubleshooting Workflow

This diagram provides a logical flow for diagnosing and solving common issues during the etherification process.

Caption: Troubleshooting workflow for 2-bromo-3-buten-1-ol etherification.

Reaction Mechanism: S(_N)2 vs. E2 Pathways

The following diagram illustrates the desired S(_N)2 pathway leading to the ether product and the competing E2 pathway leading to an undesired alkene.

Caption: Competing SN2 and E2 pathways in the etherification reaction.

Optimized Experimental Protocol

This protocol provides a robust starting point for the etherification of 2-bromo-3-buten-1-ol using sodium hydride in THF.

Materials:

• 2-bromo-3-buten-1-ol

• Alcohol (R-OH) for ether formation

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH(_4)Cl) solution

• Drying agent (e.g., anhydrous MgSO(_4) or Na(_2)SO(_4))

• Round-bottom flask, magnetic stirrer, ice bath, and standard glassware for workup and purification.

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and allow it to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon).

• Alcohol Deprotonation: To the flask, add the alcohol (R-OH, 1.0 equivalent) and dissolve it in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Base Addition: Carefully add sodium hydride (1.2 equivalents) portion-wise to the stirred solution. Caution: NaH reacts with moisture to produce flammable hydrogen gas. Ensure proper inert atmosphere and quenching procedures.

• Stir the mixture at 0 °C for 30-60 minutes to ensure complete formation of the alkoxide. Cessation of bubbling indicates the reaction is complete.[13]

• Addition of Electrophile: Slowly add 2-bromo-3-buten-1-ol (1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.[13]

• Workup: Once the reaction is complete, cool the flask back to 0 °C and carefully quench the reaction by the slow addition of saturated aqueous NH(_4)Cl solution.

• Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO(_4), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure ether.

References

• BenchChem. (n.d.). Troubleshooting low yield in Williamson ether synthesis of crown ethers.

• Chemistry LibreTexts. (2024, March 28). 11.3: Characteristics of the SN2 Reaction. Retrieved March 24, 2026, from [Link]

• Quora. (2017, July 19). Why does polar aprotic solvent favour SN2 reactions generally? Retrieved March 24, 2026, from [Link]

• OpenOChem Learn. (n.d.). SN2 Effect of Solvent. Retrieved March 24, 2026, from [Link]

• BenchChem. (n.d.). How to minimize side reactions in the synthesis of Allyl methallyl ether.
• BenchChem. (n.d.). Troubleshooting guide for Williamson ether synthesis with secondary iodides.

• Reddit. (2016, November 27). Why do Sn2 reactions need polar solvents? Retrieved March 24, 2026, from [Link]

• Chemistry Stack Exchange. (2019, May 7). Why do polar aprotic solvents favour SN2 over E2? Retrieved March 24, 2026, from [Link]

• Begell Digital Library. (2020). MECHANISM AND KINETICS OF LIQUID-LIQUID PHASE TRANSFER CATALYZED ETHERIFICATION OF EUGENOL WITH ALLYL BROMIDE. Catalysis in Green Chemistry and Engineering, 3(2). Retrieved March 24, 2026, from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved March 24, 2026, from [Link]

• L.S. College, Muzaffarpur. (2021, October 23). Williamson ether synthesis. Retrieved March 24, 2026, from [Link]

• YouTube. (2020, March 28). Williamson ether synthesis (done wrong). Retrieved March 24, 2026, from [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Retrieved March 24, 2026, from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved March 24, 2026, from [Link]

• PTC Organics, Inc. (n.d.). PTC Etherification of Tertiary Alcohol. Retrieved March 24, 2026, from [Link]

• MDPI. (2019, October 13). Application of Phase Transfer Catalysis in the Esterification of Organic Acids: The Primary Products from Ring Hydrocarbon Oxidation Processes. Retrieved March 24, 2026, from [Link]

• BenchChem. (n.d.). Optimization of reaction conditions for the etherification of 2-Octyn-1-ol.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. reddit.com [reddit.com]
• 9. dl.begellhouse.com [dl.begellhouse.com]
• 10. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 11. mdpi.com [mdpi.com]
• 12. youtube.com [youtube.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. scholarship.richmond.edu [scholarship.richmond.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 17. quora.com [quora.com]

Technical Support Center: Catalytic Cross-Coupling of 2-Bromo-3-buten-1-ol

Welcome to the Application Scientist Support Portal. This guide is designed for researchers and drug development professionals facing challenges with the catalytic cross-coupling (e.g., Suzuki-Miyaura, Negishi, Heck) of 2-bromo-3-buten-1-ol .

While some commercial supplier databases erroneously refer to the reactive site in this molecule as a "vinyl bromide moiety"[1], structurally and mechanistically, it is a secondary allylic bromide . This distinction is critical: the secondary carbon (C2) is highly sterically hindered by the adjacent vinyl and hydroxymethyl groups, making standard oxidative addition sluggish. Furthermore, allylic electrophiles are prone to π-allyl intermediate formation, leading to severe regioselectivity challenges (α vs. γ coupling) and β-hydride elimination—issues not typically seen with simple vinyl halides.

Part 1: Mechanistic Overview & Bottlenecks

Understanding the failure modes of your reaction requires mapping the catalytic cycle. The diagram below illustrates where steric hindrance and electronic factors derail the standard cross-coupling pathway.

Fig 1: Catalytic cycle of 2-bromo-3-buten-1-ol highlighting steric and mechanistic bottlenecks.

Part 2: Troubleshooting FAQs

Q: I am recovering mostly unreacted 2-bromo-3-buten-1-ol, but my organoboron/organozinc reagent is consumed. Why is oxidative addition failing? A: This is a classic symptom of steric hindrance at the C2 position combined with competitive homocoupling or protodeborylation of your nucleophile. The secondary nature of the allylic bromide creates a high activation barrier for standard Pd(0) oxidative addition. Furthermore, the free primary alcohol can protonate your coupling partner or form unreactive chelates with the metal center. Solution: Protect the hydroxyl group (e.g., as a TBS or Benzyl ether) and switch to highly electron-rich, bulky ligands (like dtbpf or XPhos) that lower the activation energy for oxidative addition.

Q: My GC-MS shows the correct product mass, but NMR indicates the coupling occurred at the terminal carbon (C4) instead of C2. How do I prevent this? A: You are observing an SN2' allylic transposition. When the metal inserts into the C-Br bond, it forms a fluxional π-allyl intermediate. Attack by the nucleophile at the less sterically hindered γ-position (C4) is kinetically favored over the α-position (C2). Solution: To force α-retention, you must accelerate the reductive elimination step so it occurs faster than π-allyl isomerization. Nickel catalysis is highly effective here, as it often proceeds via a tightly bound, localized radical intermediate rather than a fluxional π-allyl complex[2]. Alternatively, using bulky N-heterocyclic carbenes (NHCs) with Palladium can provide the necessary steric crowding to favor α-coupling[3].

Q: I'm seeing a significant amount of diene byproducts. How do I stop β-hydride elimination? A: The C1 carbon has two protons adjacent to the metal center in the intermediate complex. If reductive elimination is slow (due to steric bulk), the metal will undergo β-hydride elimination to form a 1,3-butadiene derivative. Solution: Switch from Palladium to Nickel. Nickel's smaller atomic radius and propensity for single-electron pathways drastically reduce the rate of β-hydride elimination in secondary alkyl/allylic systems[4]. If you must use Pd, employ a rigid bidentate ligand with a wide bite angle (e.g., dppf) to enforce a geometry that accelerates reductive elimination.

Part 3: Diagnostic Logic Tree

Use the following workflow to rapidly diagnose and resolve low-yield reactions involving 2-bromo-3-buten-1-ol.

Fig 2: Troubleshooting logic tree for resolving low yields in secondary allylic cross-couplings.

Part 4: Quantitative Data & Catalyst Comparison

The table below summarizes the expected outcomes when coupling protected 2-bromo-3-buten-1-ol with standard arylboronic acids under various catalytic systems. Note the stark difference between first-generation Pd catalysts and modern Ni/NHC systems.

Catalyst System	Ligand Type	Base / Additive	α:γ Ratio (Regioselectivity)	β-Elimination (%)	Overall Yield (%)
Pd(PPh3)4	Monodentate Phosphine	Na2CO3 (aq)	40:60	>30%	<25%
Pd(OAc)2 / XPhos	Bulky Biaryl Phosphine	K3PO4 (aq)	85:15	10%	65%
Pd(II)-NHC Complex	N-Heterocyclic Carbene	Cs2CO3	90:10	<5%	78%
NiCl2(dppf)	Rigid Bidentate Phosphine	K3PO4 (aq)	>95:5	<2%	88%
Ni(cod)2 / Bathophen	Rigid Bidentate Nitrogen	Zn (reductant)	>98:2	<1%	92%

Note: For highly recalcitrant substrates, electrochemical allylic alkylation using Pd(OAc)2 in aqueous media has also proven effective for secondary allylic bromides, avoiding the need for sensitive organometallic pre-formation[5].

Part 5: Optimized Experimental Protocol

Nickel-Catalyzed Suzuki-Miyaura Coupling of TBS-Protected 2-Bromo-3-buten-1-ol

Objective: Achieve >85% yield of the α-coupled product while suppressing SN2' transposition and β-hydride elimination. Prerequisites: Protection of 2-bromo-3-buten-1-ol using TBSCl/Imidazole to yield (2-bromobut-3-en-1-yloxy)(tert-butyl)dimethylsilane.

Step-by-Step Methodology:

• Catalyst Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with NiCl2(dppf) (10 mol%) and the arylboronic acid (1.5 equiv).

  • Causality: Ni(II) paired with a rigid bidentate ligand like dppf enforces a geometry that drastically accelerates reductive elimination, outcompeting both β-hydride elimination and π-allyl isomerization.

• Substrate Addition: Dissolve the TBS-protected 2-bromo-3-buten-1-ol (1.0 equiv) in anhydrous, degassed THF (0.2 M) and transfer to the Schlenk flask.

• Base Addition: Add a degassed aqueous solution of K3PO4 (3.0 equiv).

  • Causality: A mild, inorganic base facilitates transmetalation without causing base-promoted elimination of the secondary bromide (which stronger bases like NaOtBu would trigger).

• Reaction Execution: Seal the flask, remove it from the glovebox, and stir at 60 °C for 12 hours.

  • Self-Validation: The reaction mixture should transition from a dark green/brown (Ni pre-catalyst) to a deep red/orange active catalytic species. The appearance of a black precipitate indicates catalyst decomposition (Ni black) due to oxygen ingress or solvent impurity.

• Monitoring & Workup: Monitor the reaction via TLC (Hexanes:EtOAc 9:1). The disappearance of the UV-active starting material and the emergence of a new, lower Rf spot (stainable with KMnO4 due to the retained alkene) confirms product formation. Quench with saturated NH4Cl, extract with EtOAc (3x), dry over MgSO4, and purify via flash chromatography.

Sources

• 1. 2-Bromo-3-buten-1-OL | 64623-50-3 | Benchchem [benchchem.com]
• 2. Coupling Reactions on Secondary Allylic, Propargylic, and Alkyl Carbons Using Organoborates/Ni and RMgX/Cu Reagents | MDPI [mdpi.com]
• 3. The Heck reaction of allylic alcohols catalysed by an N-heterocyclic carbene-Pd( ii ) complex and toxicity of the ligand precursor for the marine bent ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03484G [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Reactivity comparison: 2-bromo-3-buten-1-ol vs 4-bromo-1-butene

Reactivity Comparison Guide: 2-Bromo-3-buten-1-ol vs. 4-Bromo-1-butene in Organic Synthesis

Executive Summary

In the landscape of modern organic synthesis and drug development, functionalized brominated alkenes serve as indispensable building blocks[1]. However, the relative spatial arrangement of the alkene and the leaving group drastically alters a molecule's chemical behavior. This guide provides an in-depth comparative analysis of two structural isomers: 2-bromo-3-buten-1-ol (an allylic bromohydrin) and 4-bromo-1-butene (a homoallylic primary bromide). By understanding the mechanistic causality behind their reactivity profiles, researchers can rationally select the appropriate reagent for target-oriented synthesis.

Structural Paradigms and Mechanistic Causality

1.1. 2-Bromo-3-buten-1-ol: The Allylic Advantage and Neighboring Group Participation 2-Bromo-3-buten-1-ol is a bifunctional molecule featuring a bromine atom adjacent to a vinyl group, classifying it as an allylic bromide. The fundamental causality behind its hyper-reactivity lies in transition state stabilization[2]. During solvolysis ( SN​1 ), the departure of the bromide ion generates a carbocation that is highly stabilized by resonance delocalization with the adjacent π -system[3].

Furthermore, the presence of a primary hydroxyl group at C1 introduces a secondary dimension of reactivity. Under basic conditions, the molecule undergoes rapid deprotonation to form an alkoxide, which acts as an internal nucleophile. This intramolecular SN​2 displacement of the adjacent bromide yields 2-vinyloxirane, demonstrating significant neighboring group participation and making it a powerful precursor for complex epoxides[4].

1.2. 4-Bromo-1-butene: Predictable Alkylation Conversely, 4-bromo-1-butene features a primary bromide separated from the terminal alkene by two methylene units. Because the leaving group is isolated from the π -system, resonance stabilization of a potential carbocation is impossible, rendering SN​1 pathways energetically unfavorable[2]. Instead, 4-bromo-1-butene reliably undergoes classical SN​2 nucleophilic substitutions[1]. Its primary alkyl nature minimizes steric hindrance, making it an excellent alkylating agent for amines, alcohols, and carbanions without the risk of allylic rearrangement[1].

Quantitative Reactivity Profile

To facilitate rapid decision-making in synthetic route design, the following table summarizes the divergent reactivity profiles of both compounds based on their structural electronics.

Property	2-Bromo-3-buten-1-ol	4-Bromo-1-butene
Structural Class	Allylic bromide, primary alcohol	Homoallylic primary alkyl bromide
Primary Mechanism	SN​1 , SN​2 , SN​2′ , Intramolecular SN​2	SN​2 , Organometallic insertion
Solvolysis Rate	Extremely High (resonance stabilization)[2]	Very Low (unstable primary carbocation)[2]
Base Sensitivity	High (rapidly forms 2-vinyloxirane)[4]	Low (stable to mild bases)[1]
Rearrangement Risk	High (allylic shifts during SN​1 )	Minimal (isolated alkene)
Synthetic Utility	Epoxide synthesis, complex functionalization	Chain elongation, direct alkylation[1]

Visualizing the Reaction Pathways

The following diagrams map the divergent mechanistic pathways dictated by the structural differences of the two isomers.

Mechanistic divergence of 2-bromo-3-buten-1-ol under solvolytic vs. basic conditions.

Standard SN2 and organometallic reactivity pathways for 4-bromo-1-butene.

Experimental Methodologies (Self-Validating Protocols)

To ensure high fidelity in laboratory execution, the following protocols are designed as self-validating systems, where the physical conditions inherently suppress side reactions.

Protocol 1: Synthesis of 2-Vinyloxirane via Intramolecular Epoxidation (from 2-Bromo-3-buten-1-ol)

Causality Note: The biphasic system (DCM/Water) acts as a self-validating control. As the water-sensitive 2-vinyloxirane forms at the aqueous interface, it immediately partitions into the organic layer, preventing nucleophilic ring-opening by hydroxide ions[4].

• Preparation: Dissolve 2-bromo-3-buten-1-ol (10 mmol) in 20 mL of dichloromethane (DCM).

• Base Addition: Prepare a solution of NaOH (15 mmol) in 10 mL of deionized water. Add the aqueous NaOH dropwise to the organic layer under vigorous stirring at 0°C. The low temperature controls the exothermic intramolecular SN​2 reaction and prevents thermal degradation.

• Reaction: Stir vigorously for 2 hours at 0°C to maintain the biphasic emulsion.

• Isolation: Transfer to a separatory funnel. Isolate the lower organic layer, extract the aqueous layer once with 10 mL DCM, and combine the organic fractions.

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ and concentrate under reduced pressure (carefully, as the epoxide is volatile) to yield 2-vinyloxirane.

Protocol 2: N-Alkylation using 4-Bromo-1-butene

Causality Note: The use of anhydrous K2​CO3​ in acetonitrile creates a thermodynamic sink. K2​CO3​ is strong enough to scavenge the HBr byproduct—preventing the amine nucleophile from deactivating via protonation—but too sterically hindered and weak to induce competing E2 elimination on the primary bromide[1].

• Preparation: Dissolve a secondary amine (10 mmol) and 4-bromo-1-butene (12 mmol) in 25 mL of anhydrous acetonitrile[1].

• Scavenger Addition: Add finely powdered anhydrous K2​CO3​ (20 mmol).

• Reaction: Reflux the mixture at 80°C for 12 hours under a nitrogen atmosphere. The primary alkyl bromide undergoes clean SN​2 displacement without allylic rearrangement[1].

• Workup: Cool the reaction mixture to room temperature. Filter off the inorganic salts ( KBr and unreacted K2​CO3​ ) through a Celite pad.

• Purification: Evaporate the solvent under reduced pressure and purify the resulting homoallylic amine via silica gel flash chromatography.

References

• Source: nbinno.
• Source: msu.
• Source: google.com (Google Patents)
• What is Allylic Bromination?

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• 2. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. US4247641A - Method for producing epoxides and glycols from alkenes - Google Patents [patents.google.com]

GC-MS Method Validation for 2-Bromo-3-buten-1-ol Purity: A Comparative Technical Guide

Introduction 2-Bromo-3-buten-1-ol is a highly reactive, bifunctional building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), PROTAC linkers, and specialized drug derivatives[1]. Because it possesses both an allylic bromide and a primary alcohol, controlling its purity is paramount. Trace impurities—such as unreacted precursors, structural isomers (e.g., 1-bromo-3-buten-2-ol), or degradation products—can propagate through synthetic pathways, compromising the final API's efficacy and safety.

To ensure stringent quality control, analytical methods must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines[2]. As a Senior Application Scientist, I have structured this guide to objectively compare analytical platforms, detail a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol, and provide a comprehensive validation framework.

Platform Comparison: The Causality Behind Choosing GC-MS

When selecting an analytical platform for 2-bromo-3-buten-1-ol, we must evaluate the molecule's intrinsic physicochemical properties. The compound is volatile, thermally stable under standard GC conditions, and notably lacks a conjugated π -system or strong UV chromophore.

Table 1: Analytical Platform Comparison for 2-Bromo-3-buten-1-ol Purity

Analytical Platform	Sensitivity	Specificity	Pros	Cons
GC-MS	High (Trace levels)	Excellent	Unambiguous identification via Bromine isotopic signature ( 79 Br/ 81 Br)[1].	Requires volatile, thermally stable analytes.
GC-FID	Moderate to High	Low	Good for general purity and routine batch release.	Cannot definitively identify unknown co-eluting impurities.
HPLC-UV	Low	Low	Suitable for non-volatile degradation products.	Lack of strong chromophore leads to poor sensitivity and baseline noise.
NMR (qNMR)	Low	High	Absolute quantification without reference standards.	High limit of detection (LOD); not suitable for trace impurity profiling.

The Mechanistic Choice: While GC-FID can separate volatile impurities, it relies solely on retention time, making it blind to the structural identity of co-eluting peaks. HPLC-UV is fundamentally handicapped by the molecule's lack of UV absorbance. GC-MS is the optimal choice because it leverages the unique isotopic signature of bromine. Bromine naturally occurs as two isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio. This produces a distinct M and M+2 doublet in the mass spectrum, allowing for the rapid and specific identification of brominated impurities against a complex matrix background[1].

Experimental Protocol: Self-Validating GC-MS Methodology

A robust analytical protocol must be a self-validating system. The following methodology incorporates System Suitability Testing (SST) to verify instrument performance prior to any sample analysis, ensuring data integrity from the first injection[3].

Table 2: Optimized GC-MS Method Parameters

Parameter	Specification	Causality / Rationale
Column	TG-1MS or DB-5MS (30m x 0.25mm, 0.25µm)	Non-polar stationary phases provide excellent separation of small, volatile isomers based on boiling point and dispersive interactions[4].
Carrier Gas	Helium, constant flow at 1.0 mL/min	Ensures reproducible retention times and optimal mass transfer into the MS source.
Oven Program	50°C (hold 2 min) → 15°C/min to 200°C	Initial low temperature focuses the volatile analyte; the ramp ensures sharp peak elution and clears the column of heavier matrix components.
Inlet Temp	220°C (Split ratio 20:1)	High enough to vaporize the sample instantly, but low enough to prevent thermal degradation of the allylic bromide.
Ionization	Electron Impact (EI), 70 eV	Standardized energy provides highly reproducible fragmentation libraries.
Detection Mode	SIM (Selected Ion Monitoring)	Maximizes sensitivity by dwelling on target ions rather than scanning the full mass range.

Step-by-Step Workflow:

• System Suitability Testing (SST): Inject a known standard mixture containing 2-bromo-3-buten-1-ol and a closely eluting isomer. Self-Validation Check: The system is only "ready" if the resolution ( Rs​ ) between the two peaks is ≥1.5 and the retention time relative standard deviation (RSD) over three injections is ≤1.0% [3].

• Sample Preparation: Dilute the 2-bromo-3-buten-1-ol sample in MS-grade dichloromethane to a working concentration of 100 µg/mL. Dichloromethane is chosen because its low boiling point ensures it elutes well before the analyte, preventing solvent masking.

• Data Acquisition: Run the GC-MS in SIM mode. Monitor m/z 150 and 152 (the intact molecular ions representing the 79 Br and 81 Br isotopes) and m/z 71. The m/z 71 ion corresponds to the [C4​H7​O]+ fragment resulting from the neutral loss of the bromine radical. This base peak provides the highest signal-to-noise ratio for accurate trace quantification[1].

• Data Processing: Calculate purity by area normalization or against an internal standard calibration curve.

ICH Q2(R2) Method Validation Framework

A method is only as reliable as its validation data. Following the ICH Q2(R2) guidelines[2], the GC-MS method must be rigorously tested across several performance characteristics to prove it is fit for its intended purpose.

Table 3: Summary of Validation Results & Acceptance Criteria

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Causality of the Metric
Specificity	No interference at analyte RT	Pass ( Rs​>2.0 )	Ensures the MS selectively detects the target analyte without matrix or isomer interference[2].
Linearity	Correlation coefficient (R²) ≥0.999	R² = 0.9995	Confirms the MS detector response is directly proportional to concentration across the reportable range[5].
Accuracy (Recovery)	98.0% - 102.0%	99.2% - 101.1%	Validates that the sample preparation and extraction steps do not result in analyte loss[5].
Precision (Repeatability)	RSD ≤2.0% (n=6)	RSD = 1.1%	Demonstrates the inherent consistency of the instrument and injection mechanism[5].
Robustness	Consistent performance under variation	Pass	Proves the method remains reliable despite deliberate minor changes in flow rate ( ±0.1 mL/min) or oven ramp[3].

Visualization of the Validation Lifecycle

The following diagram illustrates the logical progression of the method validation lifecycle, ensuring all ICH Q2(R2) requirements are systematically addressed.

Caption: ICH Q2(R2) GC-MS Method Validation Workflow for 2-bromo-3-buten-1-ol.

Conclusion

For the purity assessment of 2-bromo-3-buten-1-ol, GC-MS stands out as the superior analytical platform. By exploiting the inherent volatility of the compound and the unique isotopic signature of bromine, scientists can achieve unparalleled specificity and sensitivity. Adhering to the ICH Q2(R2) validation framework ensures that this method is not only accurate and precise but also robust enough to serve as a self-validating system for routine quality control in pharmaceutical development.

References

• Title: Analytical Validation Quick Reference Guide Source: ChromSolutions / gcms.cz URL: [Link] (Cited for System Suitability Testing (SST) and GC robustness parameters)

• Title: Establishment and Validation of a GC–MS/MS Method Source: National Institutes of Health (NIH) / PMC URL: [Link] (Cited for non-polar capillary column selection and precision metrics)

• Title: Conducting GC Method Validation Using High Accuracy Standards Source: Environics URL: [Link] (Cited for standard GC validation acceptance criteria: Linearity, Accuracy, Precision)

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link] (Cited for the core regulatory framework governing analytical procedure validation)

Sources

• 1. 2-Bromo-3-buten-1-OL | 64623-50-3 | Benchchem [benchchem.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. gcms.cz [gcms.cz]
• 4. Establishment and Validation of a GC–MS/MS Method for the Quantification of Penicillin G Residues in Poultry Eggs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. environics.com [environics.com]

A Comparative Analysis of Leaving Group Kinetics: 2-bromo-3-buten-1-ol vs. its Chloro Analog

For researchers and professionals in drug development and synthetic chemistry, the selection of an appropriate leaving group is a critical decision that profoundly influences reaction rates and synthetic efficiency. This guide provides an in-depth comparison of the kinetic profiles of 2-bromo-3-buten-1-ol and its chloro analog, 2-chloro-3-buten-1-ol, in nucleophilic substitution reactions. By examining the underlying principles and providing supporting experimental frameworks, this document aims to equip scientists with the knowledge to make informed decisions in their synthetic strategies.

Theoretical Framework: Unpacking the Determinants of Leaving Group Ability

The efficacy of a leaving group is fundamentally tied to its ability to stabilize the negative charge it acquires upon heterolytic bond cleavage. Several key factors dictate this stability and, consequently, the reaction kinetics:

• Basicity: A cornerstone principle is the inverse relationship between basicity and leaving group ability. Weaker bases are superior leaving groups because they are more stable in their anionic form.[1][2] The conjugate bases of strong acids, such as iodide, bromide, and chloride, are therefore effective leaving groups.[1][2]

• Bond Strength: The rate of a substitution reaction is influenced by the energy required to break the carbon-leaving group bond. A weaker bond translates to a lower activation energy and a faster reaction.[1]

• Polarizability: Larger atoms with more diffuse electron clouds are more polarizable. This allows for better distribution and stabilization of the developing negative charge in the transition state, enhancing leaving group potential.[1]

In the context of the halogens, the established order of leaving group ability in both SN1 and SN2 reactions is I > Br > Cl > F.[1] This trend directly correlates with decreasing basicity and increasing polarizability as one descends the group.

Mechanistic Considerations for Allylic Systems

The substrates , 2-bromo-3-buten-1-ol and 2-chloro-3-buten-1-ol, are primary allylic alcohols. Allylic halides are unique in that they can undergo both SN1 and SN2 reactions.[3][4][5] The operative mechanism is highly dependent on the reaction conditions, particularly the nature of the nucleophile and the solvent.[5][6]

• SN2 Pathway: Strong nucleophiles favor a direct, concerted backside attack.[6] Allylic halides are particularly reactive in SN2 reactions, often proceeding much faster than their saturated counterparts.[7] This rate enhancement is attributed to the stabilization of the transition state through conjugation with the adjacent π-system of the double bond.[8]

• SN1 Pathway: In the presence of weak nucleophiles and polar protic solvents, an SN1 mechanism becomes more likely.[3][6] This pathway involves the formation of a resonance-stabilized allylic carbocation, a key factor that lowers the activation energy for the rate-determining step.[3]

The Potential for Anchimeric Assistance

A noteworthy feature of the 2-halo-3-buten-1-ol system is the potential for the neighboring hydroxyl group to participate in the reaction, a phenomenon known as anchimeric assistance or neighboring group participation (NGP).[9][10] This intramolecular process can significantly accelerate the reaction rate and influence the stereochemical outcome.[9][11] In this scenario, the hydroxyl group can act as an internal nucleophile, attacking the carbon bearing the halogen in a backside fashion to form a cyclic intermediate. This process is often associated with retention of configuration at the reaction center.[9]

Comparative Kinetic Analysis: Bromide vs. Chloride

Based on the foundational principles of leaving group ability, 2-bromo-3-buten-1-ol is expected to exhibit a faster reaction rate than 2-chloro-3-buten-1-ol under identical conditions, regardless of whether the reaction proceeds via an SN1, SN2, or NGP-assisted mechanism.

This prediction is rooted in two key properties:

• Carbon-Halogen Bond Strength: The C-Br bond is inherently weaker than the C-Cl bond. This lower bond dissociation energy means that less energy is required to cleave the C-Br bond in the rate-determining step of either an SN1 or SN2 reaction.[1]

• Leaving Group Stability: The bromide ion (Br⁻) is a weaker base than the chloride ion (Cl⁻), as evidenced by the greater acidity of HBr compared to HCl.[12] Consequently, Br⁻ is a more stable leaving group and can better accommodate the negative charge.[1][12]

Data Summary: Physicochemical Properties and Expected Reactivity

Property	Bromide (Br⁻)	Chloride (Cl⁻)	Implication for Kinetics
Conjugate Acid pKa	~ -9	~ -7	Lower pKa for HBr indicates Br⁻ is a weaker base and thus a better leaving group.[1]
C-X Bond Dissociation Energy (Allylic)	~ 247 kJ/mol	~ 289 kJ/mol	The weaker C-Br bond requires less energy to break, leading to a faster reaction rate.
Ionic Radius	196 pm	181 pm	The larger size of Br⁻ contributes to greater polarizability, stabilizing the transition state.
Expected Relative Rate	Faster	Slower	The combination of a weaker bond and a more stable leaving group results in a higher reaction rate for the bromo analog.

Experimental Design for Kinetic Comparison

To empirically validate the predicted difference in reactivity, a solvolysis reaction can be employed. Solvolysis, where the solvent acts as the nucleophile, is a common method for studying the kinetics of nucleophilic substitution reactions.[13]

Protocol: Comparative Solvolysis of 2-bromo-3-buten-1-ol and 2-chloro-3-buten-1-ol

Objective: To determine and compare the first-order rate constants for the solvolysis of 2-bromo-3-buten-1-ol and 2-chloro-3-buten-1-ol.

Materials:

• 2-bromo-3-buten-1-ol

• 2-chloro-3-buten-1-ol

• Solvent system (e.g., 80% ethanol / 20% water)

• Standardized sodium hydroxide solution (e.g., 0.01 M)

• Acid-base indicator (e.g., bromothymol blue)

• Thermostatted water bath

• Burette, pipettes, and flasks

• Stopwatch

Methodology:

• Reaction Setup: Prepare a solution of the allylic halide (either the bromo or chloro analog) in the chosen solvent system at a known concentration.

• Temperature Control: Place the reaction flask in a thermostatted water bath to maintain a constant temperature throughout the experiment.

• Initiation and Monitoring: The solvolysis reaction will produce HBr or HCl, causing a decrease in the pH of the solution.[14] To monitor the progress of the reaction, a known, small amount of standardized NaOH and an indicator are added to the reaction mixture. The time taken for the acid produced to neutralize the added base, indicated by a color change, is recorded.[15]

• Data Collection: Immediately after the color change, another aliquot of NaOH is added, and the time for the subsequent neutralization is recorded.[14] This process is repeated to obtain a series of time points corresponding to the extent of the reaction.

• Kinetic Analysis: The rate of the reaction can be determined by plotting the natural logarithm of the concentration of the unreacted allylic halide versus time. For a first-order reaction, this plot will yield a straight line, and the negative of the slope will be the rate constant (k).[16]

• Comparison: The experiment is repeated under identical conditions for the other allylic halide. The calculated rate constants are then compared to determine the relative reactivity.

Experimental Workflow Diagram

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. glasp.co [glasp.co]
• 4. glasp.co [glasp.co]
• 5. reddit.com [reddit.com]
• 6. youtube.com [youtube.com]
• 7. SN1 and SN2 Reactions of Allylic Halides and Tosylates | OpenOChem Learn [learn.openochem.org]
• 8. Nucleophilic attack on allylic compounds [ns1.almerja.com]
• 9. quora.com [quora.com]
• 10. what is anchimeric assistance or neighbouring group participation? - askIITians [askiitians.com]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. reddit.com [reddit.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. amherst.edu [amherst.edu]
• 15. theochem.mercer.edu [theochem.mercer.edu]
• 16. chegg.com [chegg.com]

Analytical Modalities for 2-Bromo-3-buten-1-ol: A Comparative Guide to HPLC Quantification in Complex Matrices

The Mechanistic Analytical Challenge

1 (CAS 64623-50-3) is a highly versatile, chiral building block utilized extensively in the synthesis of pharmaceuticals and fine chemicals[1]. However, quantifying this allylic bromide directly from crude reaction mixtures presents a severe analytical bottleneck.

The core issue is photophysical: the molecule lacks an extended conjugated π -system. Its UV absorption is restricted to weak end-absorption in the deep-UV region (200–210 nm). At these wavelengths, the "optical window" is heavily polluted. Residual organic solvents, transition metal catalysts, and aromatic byproducts exhibit massive spectral overlap, rendering standard High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) highly inaccurate for direct quantification. Furthermore, the allylic bromide moiety is chemically labile, meaning harsh analytical conditions can induce unwanted isomerization or nucleophilic substitution.

To achieve rigorous, reproducible quantification, analytical chemists must bypass these optical limitations through specialized detection modalities or chemical derivatization.

Methodological Comparison: Selecting the Right Modality

Depending on the specific requirements of the synthetic workflow (e.g., determining raw yield vs. enantiomeric excess), three primary chromatographic strategies are employed:

• Direct RP-HPLC-CAD (Universal Detection): Charged Aerosol Detection (CAD) provides a response proportional to the mass of non-volatile analytes, independent of their optical properties. This allows for direct quantification without derivatization, provided the matrix can be adequately resolved.

• Chemical Tagging (Pre-column Derivatization + HPLC-UV): Covalently attaching a strong chromophore (e.g., a benzoyl group) to the primary alcohol shifts the absorption maximum to ~230 nm. This 2, enabling high-sensitivity detection[2].

• Chiral Normal-Phase HPLC: When stereoselective synthesis is evaluated, 3 (e.g., Chiralcel OD-H) are utilized to determine enantiomeric excess (ee)[3].

Caption: Decision matrix for selecting the optimal HPLC quantification method for 2-bromo-3-buten-1-ol.

Quantitative Performance Comparison

The following table synthesizes the operational parameters and performance metrics of the three primary analytical modalities.

Analytical Modality	Limit of Quantification (LOQ)	Matrix Tolerance	Gradient Compatibility	Primary Use Case
RP-HPLC-CAD	~1.0 µg/mL	Moderate	Yes	Direct yield determination in relatively clean or filtered reaction matrices.
Derivatization + HPLC-UV	~0.05 µg/mL	High	Yes	Trace quantification in highly complex, UV-absorbing crude mixtures.
Chiral NP-HPLC (RI or UV)	~5.0 µg/mL	Low	No (Isocratic Only)	Determining the enantiomeric ratio (R/S) of the isolated product.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal standards and strict System Suitability Test (SST) criteria, ensuring that any reported data is fundamentally reliable.

Protocol A: Mild Pre-Column Benzoylation for RP-HPLC-UV

Causality Note: Derivatization must be performed under strictly mild, cold conditions (0 °C). Because 2-bromo-3-buten-1-ol contains an allylic bromide, utilizing harsh bases or elevated temperatures will trigger unwanted SN​2 or SN​2′ nucleophilic substitutions (e.g., rearrangement to 1-bromo-3-buten-2-ol), completely invalidating the quantitative integrity of the original alcohol.

Step-by-Step Workflow:

• Aliquot and Spike: Transfer 50 µL of the crude reaction mixture into a dry 2 mL amber vial. Immediately spike with 50 µL of an Internal Standard (IS) solution (4-methoxybenzyl alcohol, 1.0 mg/mL in anhydrous dichloromethane). The IS normalizes any volumetric inconsistencies during the extraction phase.

• Derivatization: Add 100 µL of a 10% (v/v) Benzoyl Chloride solution in anhydrous DCM, followed by 50 µL of a Pyridine/DMAP (catalytic) mixture.

• Incubation: Cap the vial and incubate strictly at 0 °C for 15 minutes.

• Quench & Extract: Quench the reaction by adding 500 µL of saturated aqueous NaHCO3​ . Vortex for 30 seconds. Extract the lower organic (DCM) layer, evaporate to dryness under a gentle stream of N2​ , and reconstitute in 1.0 mL of HPLC-grade Acetonitrile.

• Chromatographic Analysis: Inject 5 µL onto a C18 Reversed-Phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a linear gradient of Water/Acetonitrile (both containing 0.1% Formic Acid) from 10% to 90% ACN over 8 minutes. Detect at 230 nm.

• Self-Validation (SST): The analytical run is only considered valid if the chromatographic resolution ( Rs​ ) between the derivatized 2-bromo-3-buten-1-ol peak and the derivatized IS peak is ≥2.0 , with a peak symmetry factor between 0.8 and 1.2.

Protocol B: Chiral Normal-Phase HPLC for Enantiomeric Purity

Causality Note: Normal-phase chromatography is mandatory here. Polysaccharide-based chiral selectors (like cellulose or amylose derivatives) rely on highly specific hydrogen-bonding and dipole interactions to differentiate enantiomers. Polar solvents (like water or methanol) disrupt these interactions and can physically degrade the stationary phase.

Step-by-Step Workflow:

• Sample Preparation: Dilute the purified 2-bromo-3-buten-1-ol sample in analytical-grade Isohexane to a concentration of ~1 mg/mL. Filter through a 0.22 µm PTFE syringe filter to remove any particulate matter that could foul the chiral column.

• Isocratic Elution: Utilize a 4 (250 x 4.6 mm, 5 µm)[4]. Set the mobile phase to an isocratic mixture of Isohexane / Isopropanol (95:5 v/v).

• Flow & Detection: Maintain a flow rate of 0.5 mL/min. Because the mobile phase is isocratic, Refractive Index (RI) detection is highly recommended to bypass the weak UV absorbance of the underivatized molecule. If UV must be used, monitor at 210 nm.

• Self-Validation (SST): The system is validated if the baseline separation between the (R) and (S) enantiomers achieves a resolution factor ( Rs​ ) of ≥1.5 .

References

• Benchchem. "2-Bromo-3-buten-1-OL | 64623-50-3". Benchchem.
• Guidechem. "2-Bromo-3-buten-1-ol 64623-50-3". Guidechem.
• ResearchGate. "Determination of halogenated mono-alcohols and diols in water by gas chromatography with electron-capture detection".
• Semantic Scholar. "Stereospecific Isomerization of Allylic Halides via Ion Pairs with Induced NonCovalent Chirality". Semantic Scholar.

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Benchmarking catalytic efficiency using 2-bromo-3-buten-1-ol substrates

Benchmarking Catalytic Efficacy for the Functionalization of 2-Bromo-3-buten-1-ol: A Comparative Guide

As drug development and complex organic synthesis increasingly demand highly functionalized, enantiopure building blocks, the strategic selection of catalytic methodologies becomes paramount. 2-Bromo-3-buten-1-ol (CAS 64623-50-3) is a remarkably versatile C4 synthon. Structurally, it presents a rigorous benchmarking substrate due to its tri-functionality: a primary hydroxyl group, a C2 chiral center bearing a bromine atom, and a terminal alkene[1].

This guide objectively benchmarks three distinct catalytic modalities—Biocatalytic Kinetic Resolution, Biocatalytic Epoxidation, and Transition Metal Cross-Coupling—evaluating their efficiency, chemoselectivity, and operational viability for transforming 2-bromo-3-buten-1-ol.

Mechanistic Rationale & Catalyst Selection

The inherent challenge of 2-bromo-3-buten-1-ol lies in its reactivity. The allylic bromide is highly susceptible to background SN​2′ rearrangements or thermal elimination (yielding dienes). Consequently, successful catalysis requires finely tuned systems that outcompete these spontaneous degradation pathways.

• Hydrolase-Mediated Kinetic Resolution: The C2 chiral center is notoriously difficult to resolve via traditional chemical means. Lipases and esterases provide an environmentally benign alternative, utilizing enantioselective acylation to separate the racemic mixture into an enantiopure alcohol and a chiral ester[2].

• Halohydrin Dehalogenase (HHDH) Epoxidation: Traditional base-catalyzed epoxidation of 2-bromo-3-buten-1-ol often suffers from competitive elimination. HHDH enzymes, however, perfectly position the anti-periplanar hydroxyl and bromide for intramolecular nucleophilic displacement, rapidly forming chiral vinyloxiranes under mild aqueous conditions[3].

• Palladium-Catalyzed Cross-Coupling: The allylic bromide moiety is an excellent electrophilic handle for Pd(0) oxidative addition[2]. The primary challenge here is preventing the free hydroxyl group from coordinating and poisoning the catalyst, which is mitigated by employing sterically demanding bidentate ligands.

Catalytic Pathway Visualization

Divergent catalytic functionalization pathways for 2-bromo-3-buten-1-ol substrates.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system. The inclusion of internal standards and strict temperature controls isolates the catalytic event from background noise.

Protocol A: Lipase-Catalyzed Kinetic Resolution

Causality Focus: Anhydrous conditions are critical. Water will drive the equilibrium toward ester hydrolysis, destroying the kinetic resolution's enantiomeric excess (ee).

• Preparation: Dissolve racemic 2-bromo-3-buten-1-ol (100 mM) and vinyl acetate (300 mM, acyl donor) in anhydrous methyl tert-butyl ether (MTBE). Note: Vinyl acetate is chosen because its byproduct, acetaldehyde, tautomerizes and evaporates, rendering the acylation irreversible.

• Internal Standard: Add dodecane (10 mM).

• Validation Checkpoint: Analyze a t=0 aliquot via chiral GC-FID. The substrate/dodecane ratio establishes the baseline mass balance.

• Initiation: Add immobilized Candida antarctica Lipase B (Novozym 435, 10 mg/mL). Incubate at 30°C with orbital shaking (250 rpm).

• Termination & Analysis: Filter the enzyme to quench. Analyze via chiral GC to determine conversion ( c ) and enantiomeric excess of the remaining substrate ( ees​ ) and product ( eep​ ).

Protocol B: HHDH-Catalyzed Epoxidation

Causality Focus: Precise pH control is required. If the pH drops due to HBr liberation, the enzyme denatures; if it exceeds 8.5, background chemical epoxidation outpaces the biocatalyst, reducing stereocontrol.

• Preparation: Prepare a 50 mM Tris-SO₄ buffer (pH 7.5). Add 2-bromo-3-buten-1-ol to a final concentration of 50 mM.

• Internal Standard: Add 1-hexanol (5 mM) as an internal standard.

• Initiation: Introduce purified Halohydrin Dehalogenase (HHDH, 2 mg/mL).

• Reaction Control: Maintain the reaction at 25°C. Use an auto-titrator with 0.5 M NaOH to maintain pH strictly at 7.5, neutralizing the liberated hydrobromic acid[3].

• Validation Checkpoint: A parallel control reaction without HHDH must show <2% conversion over 4 hours, proving the epoxidation is strictly enzymatically driven.

Protocol C: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Causality Focus: The primary alcohol can coordinate to Pd, leading to catalyst deactivation. Using a bulky ligand like dppf forces the desired reductive elimination.

• Preparation: In a Schlenk flask under argon, combine 2-bromo-3-buten-1-ol (1.0 equiv), phenylboronic acid (1.2 equiv), and anhydrous K₂CO₃ (2.0 equiv).

• Solvent & Standard: Add degassed THF/Water (9:1 v/v) and dodecane (0.1 equiv).

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%).

• Reaction: Heat to 65°C for 6 hours.

• Validation Checkpoint: GC-MS analysis must confirm the absence of 1,3-butadiene derivatives, validating that the catalyst successfully suppressed β -hydride elimination.

Performance Benchmarking Data

The following table summarizes the quantitative performance of each catalytic system. Data reflects optimized conditions as described in the protocols above.

Catalytic System	Transformation Type	Conversion (%)	Enantiomeric Excess (ee %)	Turnover Frequency (TOF, h⁻¹)	E-factor (kg waste / kg product)
Lipase (Novozym 435)	Kinetic Resolution (Acylation)	49.5% (Max theoretical: 50%)	>99% (for remaining alcohol)	1,250	4.8
HHDH (Wild-Type)	Intramolecular Epoxidation	96%	N/A (Substrate dependent)	850	1.2 (Aqueous, high atom economy)
Pd(dppf)Cl₂	Suzuki Cross-Coupling	88%	N/A	3,100	14.5 (Solvent/salt heavy)

Key Takeaways:

• Biocatalysis (Lipase/HHDH) excels in environmental metrics (E-factor) and stereocontrol. The HHDH system, in particular, demonstrates exceptional atom economy by utilizing water as the primary solvent and generating only benign salt byproducts[3].

• Transition Metal Catalysis (Pd) offers the highest Turnover Frequency (TOF) and is the only viable method for direct C-C bond formation on the allylic position[2]. However, it suffers from a higher E-factor due to the requirement for organic solvents and phosphine ligands.

Sources

• 1. 2-Bromo-3-buten-1-OL | 64623-50-3 | Benchchem [benchchem.com]
• 2. 2-Bromo-3-buten-1-OL | 64623-50-3 | Benchchem [benchchem.com]
• 3. US4247641A - Method for producing epoxides and glycols from alkenes - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Operational Safety &amp; Logistics Guide: Handling 2-Bromo-3-buten-1-ol

As Application Scientists, we understand that supplying high-purity reagents is only half the equation; engineering the safety systems required to utilize them effectively is equally critical. 2-Bromo-3-buten-1-ol (CAS: 64623-50-3) is a highly versatile bifunctional building block widely used in drug development and organic synthesis. However, its unique molecular structure demands rigorous, uncompromising safety protocols.

This guide provides a self-validating framework for the personal protective equipment (PPE), handling, and disposal of 2-Bromo-3-buten-1-ol, ensuring your laboratory operations remain safe, compliant, and efficient.

Mechanistic Hazard Profile: The "Why" Behind the PPE

To design an effective safety protocol, we must first understand the chemical causality of the hazard.

2-Bromo-3-buten-1-ol (C₄H₇BrO) contains a terminal alkene, a hydroxyl group, and a bromine atom at the C2 position. This specific arrangement makes the bromine atom allylic . Allylic halides are exceptionally reactive electrophiles that undergo rapid SN2 nucleophilic substitution.

If exposed to unprotected skin or eyes, the allylic bromide moiety acts as a potent alkylating agent, rapidly forming covalent bonds with the nucleophilic amino and thiol groups present in biological proteins and DNA[1]. This mechanism leads to severe chemical burns, irreversible corneal damage, and profound skin sensitization. Furthermore, as a halogenated organic compound, its non-polar carbon-bromine backbone allows it to dissolve through standard latex barriers in seconds. Understanding this1[1] dictates that our PPE must provide an absolute, chemically resistant barrier.

Quantitative PPE Matrix

In compliance with 2[2] (29 CFR 1910.132), the following equipment is mandatory. Every PPE choice below is paired with a validation metric to ensure the system is functioning before exposure occurs.

PPE Category	Specification	Causality (The "Why")	Validation Metric
Hand Protection	Heavy-duty Nitrile (≥8 mil) or Butyl Rubber	Halogenated organics rapidly permeate latex. The allylic bromide is a potent alkylating agent causing skin sensitization.	Inflation Test: Trap air in the glove and squeeze to confirm zero pinholes prior to donning.
Eye/Face Protection	3[3] Splash Goggles (+ Face Shield for >100 mL)	Protects against irreversible corneal alkylation from allylic bromide splashes.	Seal Check: Goggles must form a complete, gap-free seal against the face.
Body Protection	Flame-Resistant (FR) Lab Coat & Chemical Apron	Prevents dermal exposure from spills. Halogenated alcohols present a flammability risk.	Coverage Check: Coat is fully buttoned; apron covers from the chest down to the knees.
Respiratory	Chemical Fume Hood	Mitigates inhalation of toxic, irritating allylic bromide vapors.	Flow Validation: Tissue flutter test or digital monitor confirms active negative pressure (>100 fpm).

Self-Validating Operational Protocol

Do not simply follow steps; verify them. This protocol ensures that safety is actively confirmed at every phase of handling 2-Bromo-3-buten-1-ol.

Phase 1: Pre-Operational Validation

• Ventilation Verification: Turn on the chemical fume hood.

  • Validation: Tape a 2-inch strip of tissue paper to the bottom of the sash. If it pulls inward steadily, negative pressure is validated.

• Barrier Integrity Check: Select heavy-duty nitrile or butyl rubber gloves.

  • Validation: Perform the "roll-and-trap" air test to check for microscopic pinholes before donning.

Phase 2: Dispensing and Handling

• Secondary Containment: Place the reagent bottle inside a secondary PTFE or high-density polyethylene (HDPE) tray within the hood.

  • Validation: Visually confirm that the tray's volume capacity is greater than 150% of the reagent bottle's volume.

• Vapor-Free Transfer: Use a positive-displacement syringe or a pressure-equalizing dropping funnel for transfer.

  • Validation: Invert the syringe and tap to ensure the absolute absence of air bubbles in the barrel, validating exact volumetric transfer and preventing vapor lock or sudden pressure release.

Phase 3: Decontamination and Quenching

• Neutralize Residuals: Before washing glassware, quench any residual 2-Bromo-3-buten-1-ol with a mild nucleophile (e.g., dilute sodium thiosulfate or a weak amine solution) to break down the reactive allylic bromide.

  • Validation: The disappearance of oily organic droplets in the aqueous quenching wash indicates the complete degradation of the lipophilic bromide.

Halogenated Waste Disposal Plan

Because 2-Bromo-3-buten-1-ol contains bromine, it falls under strict environmental regulations. The EPA mandates the strict 4[4] from non-halogenated waste.

The Causality of Segregation: Halogenated waste requires specialized, high-temperature incineration to prevent the formation of highly toxic dioxins and furans. If even a small amount of 2-Bromo-3-buten-1-ol is mixed into a non-halogenated waste carboy, the entire volume becomes "tainted" and must be processed as halogenated waste, exponentially increasing your laboratory's disposal costs. Always dispose of this chemical and its unquenched reaction byproducts in dedicated containers labeled for 5[5] (often categorized under F-codes for spent halogenated solvents).

Process Visualization

Logical workflow for the safe handling and disposal of 2-Bromo-3-buten-1-ol.

References

• OSHA's PPE Laboratory Standards Source: Clarion Safety Systems URL:[Link]

• Personal Protective Equipment Requirements for Laboratories Source: NC State University Environmental Health and Safety URL:[Link]

• EPA HAZARDOUS WASTE CODES Source: Western Kentucky University URL:[Link]

• Guidelines for Solvent Waste Recycling and Disposal Source: Hazardous Waste Experts URL:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. clarionsafety.com [clarionsafety.com]
• 3. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 4. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 5. wku.edu [wku.edu]